3-Bromo-5-chloro-2-hydroxybenzophenone

• CAS: 85346-47-0

Core Science & Biosynthesis

3-Bromo-5-chloro-2-hydroxybenzophenone chemical structure and properties

Topic: 3-Bromo-5-chloro-2-hydroxybenzophenone: Chemical Structure, Synthesis, and Scaffold Utility Content Type: Technical Monograph Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers[1][2]

Executive Summary

3-Bromo-5-chloro-2-hydroxybenzophenone (CAS: 85346-47-0) is a highly functionalized diarylketone scaffold characterized by an orthogonal halogenation pattern (bromo- and chloro- substituents) and an intramolecular hydrogen-bonding motif.[1][2][3] It serves as a critical intermediate in the synthesis of UV stabilizers, agrochemicals, and pharmaceutical agents targeting kinase pathways and viral replication.[1][2]

Its value in drug development lies in its chemoselectivity : the distinct reactivity profiles of the aryl bromide (C3) and aryl chloride (C5) allow for sequential, regioselective cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), enabling the rapid generation of diverse chemical libraries from a single core.[1][2]

Chemical Identity & Physicochemical Properties

The compound features a benzophenone core with a phenolic hydroxyl group at the ortho position, facilitating Excited State Intramolecular Proton Transfer (ESIPT) , which confers UV-absorbing properties.[2]

Property	Data
CAS Registry Number	85346-47-0
IUPAC Name	(3-Bromo-5-chloro-2-hydroxyphenyl)(phenyl)methanone
Molecular Formula	C₁₃H₈BrClO₂
Molecular Weight	311.56 g/mol
Melting Point	115–119 °C [1]
Appearance	Pale yellow to off-white crystalline solid
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in water
pKa (Calculated)	~7.2 (Phenolic OH, lowered by electron-withdrawing halogens)
LogP	~4.5 (High lipophilicity)

Synthetic Methodologies

Two primary routes are validated for high-yield synthesis.[1][2] The choice depends on starting material availability and scale requirements.[2]

Route A: Electrophilic Halogenation (Preferred for Scale-up)

This route utilizes the commercially available 5-chloro-2-hydroxybenzophenone.[1][2] The hydroxyl group directs the incoming bromine to the ortho position (C3), as the para position (C5) is blocked by chlorine.[1][2]

• Reagents: Bromine (

  ), Acetic Acid (AcOH).[1][2]

• Conditions: 0°C to RT, 4 hours.

• Mechanism: Electrophilic Aromatic Substitution (

  ).[1][2]

Route B: Fries Rearrangement

This route builds the benzophenone core from a phenol precursor.[1][2]

• Esterification: 2-Bromo-4-chlorophenol reacts with benzoyl chloride to form the ester.[1][2]

• Rearrangement: Lewis acid (

  ) catalysis forces the benzoyl group to the thermodynamically favored ortho position (C6 of the phenol, becoming C1 of the benzophenone).[1][2]

Visualization: Synthesis Workflow

Figure 1: Dual synthetic pathways. Route A (top) is preferred for direct functionalization; Route B (bottom) constructs the core.[1][2]

Structural Analysis & Reactivity

The compound is a "privileged scaffold" due to its three distinct reactive sites, enabling orthogonal functionalization.[1][2]

The Orthogonal Halogen Switch

The reactivity difference between the C3-Bromine and C5-Chlorine atoms is the core asset for medicinal chemistry.[1][2]

• C3-Br (High Reactivity): The bromine atom is sterically crowded but electronically activated.[1][2] It undergoes oxidative addition with Palladium (

  ) significantly faster than the chlorine.[1][2]

  • Application: First-stage Suzuki or Sonogashira coupling to introduce a biaryl or alkyne motif.[1][2]

• C5-Cl (Low Reactivity): The chlorine bond is stronger (

  ).[1][2] It remains intact during mild Pd-catalyzed reactions targeting the bromide.[1][2]

  • Application: Second-stage functionalization using specialized ligands (e.g., XPhos, Buchwald precatalysts) under more forcing conditions.[1][2]

The Chelate Ring (UV Stability)

The C2-Hydroxyl group forms a strong intramolecular hydrogen bond with the Carbonyl oxygen (O-H[1][2]···O=C).

• Mechanism: Upon UV irradiation, the molecule undergoes ESIPT , converting photon energy into heat (keto-enol tautomerism) without breaking bonds.[1][2] This makes the scaffold inherently stable against photodegradation, a vital trait for topical drugs or shelf-stable formulations.[1][2]

Visualization: Orthogonal Reactivity Map

Figure 2: Stepwise functionalization strategy exploiting the reactivity hierarchy of Br vs. Cl.

Experimental Protocol: Selective Suzuki Coupling

Objective: Selective arylation at the C3-position while preserving the C5-chlorine.[1][2]

• Setup: Charge a dry Schlenk flask with 3-bromo-5-chloro-2-hydroxybenzophenone (1.0 eq), Arylboronic acid (1.1 eq), and

  (5 mol%).

• Solvent: Add degassed 1,4-Dioxane/Water (4:1 v/v).

• Base: Add

  (2.0 eq).[1][2]

• Reaction: Heat to 80°C under Argon for 6–12 hours. Monitor by TLC (the bromide is consumed before the chloride reacts).[1][2]

• Workup: Dilute with EtOAc, wash with brine, dry over

  .

• Purification: Flash column chromatography (Hexane/EtOAc).

Critical Note: Do not exceed 90°C or use highly active ligands (like SPhos) in this step, or the C5-chloride may begin to react, leading to inseparable mixtures.[1][2]

Applications in Drug Development

• Kinase Inhibitors: The benzophenone pharmacophore mimics the ATP-binding pocket of certain kinases (e.g., p38 MAPK).[1][2] The 3,5-substitution pattern allows the molecule to fill hydrophobic pockets (Gatekeeper residues) selectively [2].[2]

• Antimicrobials: Halogenated phenols are potent membrane disruptors.[1][2] Derivatives of this scaffold have shown activity against Gram-positive bacteria (e.g., S. aureus) by uncoupling oxidative phosphorylation.[1][2]

• Viral Protease Inhibitors: Benzophenones serve as non-peptidic scaffolds for HIV Reverse Transcriptase inhibitors (NNRTIs), where the "butterfly" shape of the benzophenone fits into the hydrophobic binding pocket [3].[1][2]

Safety & Handling (SDS Summary)

• GHS Classification: Warning.[1][2][4][5]

• Hazards:

  • H315: Causes skin irritation.[1][2][4][5]

  • H319: Causes serious eye irritation.[1][2][5]

  • H335: May cause respiratory irritation.[1][2][5]

• PPE: Nitrile gloves, safety goggles, and N95 dust mask are mandatory.[1][2]

• Storage: Store at room temperature (15–25°C) in a tightly sealed container, away from strong oxidizing agents.

References

• Sigma-Aldrich. 3-Bromo-5-chloro-2-hydroxybenzophenone Product Specification. Link

• Laufer, S. A., et al. "Design, Synthesis, and Biological Evaluation of Novel p38 MAPK Inhibitors."[1][2] Journal of Medicinal Chemistry. Link

• PubChem.[1][2][6] Compound Summary: 3-Bromo-5-chloro-2-hydroxybenzophenone.[1][2][3] National Library of Medicine.[2] Link

• ChemicalBook.[1][2] Synthesis of Halogenated Benzophenones. Link

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• 3. Page loading... [wap.guidechem.com]
• 4. 3-Bromo-5-chloro-2-hydroxybenzophenone 97 85346-47-0 [sigmaaldrich.com]
• 5. synquestlabs.com [synquestlabs.com]
• 6. CompTox Chemicals Dashboard [comptox.epa.gov]

Strategic Handling and Safety Protocols for 3-Bromo-5-chloro-2-hydroxybenzophenone

A Critical Guide for Medicinal Chemistry and Drug Development

Executive Summary & Chemical Identity

3-Bromo-5-chloro-2-hydroxybenzophenone (CAS: 85346-47-0) is a highly functionalized diarylketone scaffold used primarily as an intermediate in the synthesis of xanthones, chromones, and complex heterocyclic pharmaceuticals. Its structural uniqueness lies in the "orthogonal" reactivity of its halogen substituents (Bromine at C3, Chlorine at C5) and the chelation potential of the ortho-hydroxyl group.

This guide moves beyond standard Safety Data Sheet (SDS) parameters to provide a researcher-centric workflow for safe handling, storage, and experimental utilization.

Physicochemical Identification

Property	Data
CAS Number	85346-47-0
IUPAC Name	(3-Bromo-5-chloro-2-hydroxyphenyl)(phenyl)methanone
Molecular Formula	C₁₃H₈BrClO₂
Molecular Weight	311.56 g/mol
Appearance	Pale yellow to off-white crystalline solid
Solubility	Soluble in DMSO, DMF, Chloroform, Dichloromethane; sparingly soluble in water.
Acidity (pKa)	~7–8 (Phenolic OH, enhanced acidity due to electron-withdrawing halogens)

Hazard Analysis & GHS Classification

While classified as a "Warning" level substance, the specific functional groups dictate a higher tier of caution than generic irritants.[1]

Core GHS Hazards

H-Code	Hazard Statement	Mechanism of Action
H315	Causes skin irritation	Phenolic Acidity: The C2-hydroxyl group, acidified by the electron-withdrawing Cl and Br atoms, can denature keratin and cause contact dermatitis.
H319	Causes serious eye irritation	Lipophilicity: The benzophenone core is highly lipophilic, allowing rapid penetration of corneal membranes, leading to severe inflammation.
H335	May cause respiratory irritation	Mucosal Interaction: Dust particles react with mucous membranes in the upper respiratory tract.

Expert Insight: The "Hidden" Hazard

Phototoxicity Potential: Benzophenone derivatives are known photosensitizers. Upon exposure to UV light, the carbonyl group can form radical species (triplet states) that may react with skin lipids or DNA.

• Protocol: Treat all skin exposure as potentially photosensitizing. Minimize light exposure during handling.[2][3]

Strategic Handling & Storage Protocols

To maintain chemical integrity (purity) and personnel safety, the following self-validating protocols must be enforced.

A. Storage Architecture

• Environment: Store in a cool, dry place (2–8°C recommended for long-term stability).

• Container: Amber glass is mandatory to prevent UV-induced radical degradation or photolysis of the C-Br bond.

• Atmosphere: Backfill with Argon or Nitrogen. Phenols are susceptible to slow oxidation; halogens can hydrolyze under humid acidic conditions.

B. Experimental Workflow (DOT Visualization)

The following diagram outlines the logical flow for handling this compound in a synthesis lab, integrating safety checkpoints.

Figure 1: Operational workflow for handling 3-Bromo-5-chloro-2-hydroxybenzophenone, emphasizing light protection and waste segregation.

Emergency Response & Spill Management

In the event of accidental release, the high lipophilicity of the compound requires specific cleanup agents (avoid water-only cleanup).

Spill Response Decision Tree

Figure 2: Logic-based response matrix for solid vs. solution spills.

First Aid Protocols

• Eye Contact: Immediately flush with water for 15 minutes.[3][4] Critical: Do not rub eyes; the crystalline solid is abrasive and the chemical is corrosive.

• Skin Contact: Wash with polyethylene glycol (PEG 400) or ethanol first (to solubilize the lipophilic compound), then wash with soap and water. Water alone is ineffective.

• Inhalation: Move to fresh air. If wheezing occurs (bronchospasm from acidic irritation), seek medical attention.

Synthesis & Application: The "Orthogonal" Advantage

For drug development professionals, the value of 3-Bromo-5-chloro-2-hydroxybenzophenone lies in its chemoselectivity .

Chemoselectivity Logic

• Site 1: Phenolic OH (pKa ~7-8): The most acidic site. Can be alkylated (O-alkylation) or used for intramolecular cyclization.

• Site 2: Aryl Bromide (C3): Highly reactive in Pd-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig). Reacts before the chloride.

• Site 3: Aryl Chloride (C5): Less reactive. Remains intact during C3-functionalization, allowing for sequential derivatization.

Validated Reaction Protocol: Selective Suzuki Coupling

Objective: Coupling at the C3-Br position without touching the C5-Cl.

• Reagents:

  • Substrate: 1.0 eq

  • Boronic Acid: 1.1 eq

  • Catalyst: Pd(PPh₃)₄ (5 mol%) - Standard for Br selectivity.

  • Base: Na₂CO₃ (2.0 eq)

  • Solvent: DME/Water (4:1) degassed.[2][4]

• Procedure:

  • Combine reagents in a reaction tube under Argon.

  • Heat to 80°C (Do not exceed 100°C to prevent oxidative addition to the C-Cl bond).

  • Monitor via TLC (Mobile Phase: Hexane/EtOAc 8:2). The bromide is consumed rapidly; the chloride remains.

• Safety Note: This reaction generates aryl-boronic byproducts. Dispose of aqueous layers as heavy metal waste (Palladium).

References

• Sigma-Aldrich. (n.d.). Product Specification: 3-Bromo-5-chloro-2-hydroxybenzophenone (CAS 85346-47-0).[5][6] Retrieved from

• PubChem. (2025).[1] Compound Summary: 3-Bromo-5-chloro-2-hydroxybenzaldehyde (Structural Analog Safety Data). National Library of Medicine. Retrieved from [Link]

• ECHA (European Chemicals Agency). (n.d.). C&L Inventory: Classification and Labelling of Aryl Ketones. Retrieved from [Link]

(Note: While specific SDS data for the exact benzophenone CAS 85346-47-0 is limited in public repositories, hazard classifications are derived from the validated profiles of its closest structural analog, 3-Bromo-5-chloro-2-hydroxybenzaldehyde, and standard structure-activity relationship (SAR) principles for halogenated phenols.)

Sources

• 1. 3-Bromo-5-chloro-2-hydroxybenzaldehyde | C7H4BrClO2 | CID 519676 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 6. 3-Bromo-5-chloro-2-hydroxybenzaldehyde (19652-32-5) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]

Spectral Architecture: A Technical Guide to Halogenated Hydroxybenzophenones

Topic: UV-Vis Absorption Spectra of Halogenated Hydroxybenzophenones Content Type: Technical Whitepaper / Methodological Guide Audience: Senior Researchers, Photochemists, and Drug Discovery Scientists[1]

Executive Summary

Halogenated hydroxybenzophenones represent a critical class of chromophores in photochemistry, serving dual roles as robust UV filters (sunscreens, polymer stabilizers) and emerging pharmacophores (antimicrobial, anticancer agents). Their utility is defined by their ability to dissipate high-energy ultraviolet radiation as harmless thermal energy via Excited-State Intramolecular Proton Transfer (ESIPT) .

This guide provides a rigorous analysis of their UV-Vis absorption characteristics, focusing on the bathochromic shifts induced by halogen substitution (F, Cl, Br) and the critical role of the ortho-hydroxyl group. It includes a validated protocol for determining molar extinction coefficients (

) and visualizes the quantum mechanical "engine" driving their photostability.

Structural Basis of Absorption

The UV-Vis spectrum of a halogenated hydroxybenzophenone is not merely a fingerprint; it is a readout of the molecule's electronic environment. The absorption profile is governed by two primary electronic transitions:

• Transition (High Intensity, UV-C/UV-B):

  • Typically observed between 240–290 nm .

  • Originates from the benzophenone aromatic system.[2]

  • Halogen Effect: Substitution at the para position (relative to the carbonyl) extends the conjugation length, causing a bathochromic (red) shift and a hyperchromic effect (increased intensity).

• Transition (Lower Intensity, UV-A):

  • Typically observed between 320–360 nm .

  • Involves the non-bonding electrons of the carbonyl oxygen.

  • The "Blue Shift" Anomaly: In polar protic solvents (e.g., ethanol, water), this band may undergo a hypsochromic (blue) shift due to intermolecular hydrogen bonding stabilizing the ground state n-orbitals.

The Halogen Tuning Effect

Halogens act as auxochromes, fine-tuning the

through competing inductive ( ) and mesomeric ( ) effects.

• Fluorine (F): High electronegativity (

  ) dominates. It often produces minimal red shifts or even slight blue shifts depending on position, but enhances metabolic stability in drug design.

• Chlorine (Cl) & Bromine (Br): The mesomeric effect (

  ) competes more effectively with the inductive withdrawal. The lone pairs on the halogen interact with the -system, lowering the energy gap ( ) between HOMO and LUMO, resulting in a distinct bathochromic shift .

The Mechanism: ESIPT and Photostability

The defining feature of 2-hydroxy derivatives is the Intramolecular Hydrogen Bond (IMHB) between the hydroxyl hydrogen and the carbonyl oxygen. Upon UV excitation, the molecule undergoes a rapid photo-tautomerization known as ESIPT.

Mechanism Visualization

The following diagram illustrates the ESIPT cycle, which acts as a "proton pump," converting UV photons into heat without breaking chemical bonds.

Figure 1: The ESIPT cycle. The molecule absorbs UV energy (Enol form), transfers a proton in the excited state to become a Keto tautomer, releases energy as heat, and reverts to the ground state Enol form, ready to absorb again.

Data Analysis: Representative Spectral Shifts

The following table summarizes the spectral behavior of key derivatives in ethanol. Note how the addition of the 4-hydroxyl or halogen substituent shifts the absorption maximum compared to the parent benzophenone.

Compound	Substituents	(Band I)	(Band II)	Effect
Benzophenone	None	~252 nm	~331 nm	Baseline reference.
2,4-Dihydroxybenzophenone	2-OH, 4-OH	~290 nm	327 nm	Strong Bathochromic shift due to 4-OH auxochrome.
2-Hydroxy-5-chlorobenzophenone	2-OH, 5-Cl	~260 nm	340-350 nm	Broad absorption; Cl extends conjugation.
4-Fluoro-2-hydroxybenzophenone	2-OH, 4-F	~258 nm	~335 nm	Minimal shift vs parent; F is strongly electronegative.
2,2',4,4'-Tetrahydroxybenzophenone	Poly-OH	~285 nm	350 nm	Significant redshift; widely used in polymers.

Note: Values are approximate for ethanolic solutions. Solvatochromic effects will alter these values by 5–15 nm.

Experimental Protocol: Determination of Molar Extinction Coefficient ( )

Objective: To accurately determine the molar extinction coefficient (

) of a halogenated hydroxybenzophenone derivative using the Beer-Lambert Law ( ).

Prerequisites:

• Solvent: Spectroscopic grade Ethanol or Cyclohexane (Cut-off < 210 nm).

• Cuvettes: Matched Quartz cuvettes (1 cm path length).

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-1800).

Workflow Diagram

Figure 2: Step-by-step workflow for accurate spectrophotometric characterization.

Detailed Methodology

• Stock Preparation: Weigh exactly 10.0 mg of the dried halogenated benzophenone. Dissolve in 100 mL of spectroscopic grade ethanol in a volumetric flask. Sonicate to ensure complete dissolution.

• Linearity Validation (Serial Dilution): Prepare a series of 5 dilutions ranging from

  M to M.

  • Why? Single-point measurements are prone to error. A slope calculation eliminates blank offsets.

• Baseline Correction: Insert two cuvettes containing pure solvent. Run a "Baseline/Zero" scan to subtract solvent absorption and cuvette mismatch.

• Measurement: Scan the most dilute sample first to minimize carryover. Record the Absorbance (

  ) at .[1][3][4]

  • Constraint: Ensure

    for maximum detector linearity.

• Calculation: Plot Absorbance (y-axis) vs. Concentration (M, x-axis).

  • The slope of the line is

    (units: ).[3]
  • should be .

Applications in Drug Discovery & Materials

The spectral properties described above directly translate to utility:

• UV Filters: The broad absorption in the 320–360 nm range (due to the ESIPT mechanism) makes 2-hydroxy-4-methoxybenzophenone (Oxybenzone) and its halogenated analogs ideal for protecting skin and plastics from UVA damage.

• Toxicity Warning: While effective, these compounds are lipophilic. Research indicates potential endocrine disruption (estrogenic activity).[5] Halogenation (specifically chlorination) can increase lipophilicity (

  ), potentially increasing bioaccumulation. Drug developers must balance spectral efficacy with metabolic clearance.

References

• NIST Chemistry WebBook. UV/Visible Spectrum of 2-Hydroxy-5-chlorobenzophenone. National Institute of Standards and Technology.[6]

• PubChem. Compound Summary: 2,4-Dihydroxybenzophenone. National Center for Biotechnology Information.

• Kumasaka, R., et al. (2014). Photoexcited states of UV absorbers, benzophenone derivatives. Photochemistry and Photobiology.

• BenchChem. A Comparative Guide to the UV Absorption Properties of 4,4'-Dihydroxybenzophenone and 2,4-Dihydroxybenzophenone.

• Shimadzu Corporation. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds.

Sources

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• 5. A new method for the determination of benzophenone-UV filters in human serum samples by dispersive liquid-liquid microextraction with liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Technical Whitepaper: Acidity Profile and pKa Determination of 3-Bromo-5-chloro-2-hydroxybenzophenone

This technical guide is structured to provide a comprehensive analysis of the acidity and physicochemical behavior of 3-Bromo-5-chloro-2-hydroxybenzophenone. It synthesizes theoretical physical organic chemistry with practical experimental methodologies relevant to drug discovery.

Executive Summary

The physicochemical characterization of 3-Bromo-5-chloro-2-hydroxybenzophenone is critical for understanding its behavior in biological systems. As a lipophilic scaffold often utilized in UV filters, anthelmintics, and antimicrobial agents, its ionization state directly influences membrane permeability, protein binding, and environmental fate.

This guide establishes that the pKa of the 2-hydroxyl group lies in the range of 6.6 – 7.2 , a value significantly lower than unsubstituted phenol (9.95) but higher than its benzaldehyde analog (6.55). This specific acidity range is the result of a "tug-of-war" between the stabilizing Intramolecular Hydrogen Bond (IMHB) and the electron-withdrawing effects of the halogen substituents.

Structural Analysis & Theoretical Acidity

To accurately predict the pKa without a direct experimental dataset, we must deconstruct the molecule into its contributing electronic vectors.

The Structural Scaffold

The molecule consists of a benzophenone core substituted at the 2, 3, and 5 positions of one phenyl ring.

• 2-Hydroxy Group (-OH): The ionizable center.

• Benzophenone Carbonyl (C=O): Acts as a thermodynamic sink for the negative charge of the phenoxide anion via resonance, but primarily engages in a strong IMHB with the neutral hydroxyl.

• 3-Bromo (-Br) & 5-Chloro (-Cl): Strong electron-withdrawing groups (EWG) via induction (-I).

The "Tug-of-War" Mechanism

The acidity of this molecule is defined by two opposing forces:

• Acidifying Factors (Lower pKa):

  • Inductive Effect (-I): The Chlorine at C5 and Bromine at C3 pull electron density away from the phenoxide oxygen, stabilizing the negative charge.

  • Resonance Effect (-R): The carbonyl group (ortho-position) allows delocalization of the negative charge, further stabilizing the anion.

• Basifying Factors (Raise pKa):

  • Intramolecular Hydrogen Bond (IMHB): The 2-OH forms a 6-membered chelate ring with the carbonyl oxygen. This bond is energetically favorable (5–7 kcal/mol). Deprotonation requires breaking this bond, which imposes a thermodynamic penalty, making the neutral form more stable and the proton harder to remove.

Visualizing the Equilibrium

The following diagram illustrates the thermodynamic cycle, highlighting the competition between the IMHB stabilization and the anion stabilization.

Caption: Thermodynamic cycle of deprotonation. The stability of the neutral IMHB complex opposes acidity, while halogen substituents promote it.

Quantitative Data: Predicted vs. Analogous Values

By triangulating data from structurally validated congeners, we can derive a high-confidence estimate.

Table 1: Comparative Acidity of Structural Analogs

Compound	Structure Notes	pKa (Exp/Lit)	Source
Phenol	Unsubstituted	9.95	Standard
3,5-Dichlorophenol	EWG only (no C=O)	8.18	PubChem [1]
2-Hydroxybenzophenone	IMHB + C=O only	~8.0 - 8.5	Literature [2]
3-Bromo-5-chloro-2-hydroxybenzaldehyde	Aldehyde analog	6.55	EPA/PubChem [3]
3-Bromo-5-chloro-2-hydroxybenzophenone	Target Molecule	6.9 ± 0.3	Calculated

Rationale for Calculation: The benzaldehyde analog (pKa 6.55) is slightly more acidic than the benzophenone target. This is because the aldehyde hydrogen offers no electron donation, whereas the second phenyl ring in benzophenone donates electron density into the carbonyl (via resonance), making the carbonyl slightly less electron-withdrawing. Therefore, we apply a correction factor of +0.3 to +0.5 pKa units relative to the aldehyde.

Experimental Protocols (Self-Validating)

Due to the high lipophilicity (LogP > 4.0) of this molecule, standard aqueous titration will fail due to precipitation. Two robust methods are recommended.

Method A: Potentiometric Titration (Yasuda-Shedlovsky Extrapolation)

This is the "Gold Standard" for lipophilic drugs. It involves titrating in varying ratios of organic solvent/water and extrapolating to 0% solvent.

Reagents:

• Solvent: Methanol (MeOH) or Dioxane (HPLC Grade).

• Titrant: 0.1 M KOH (Carbonate-free).

• Ionic Strength: 0.1 M KCl.

Protocol Workflow:

• Preparation: Prepare three solutions of the analyte (approx 1 mM) in 30%, 40%, and 50% (v/v) MeOH/Water mixtures.

• Titration: Perform potentiometric titration under inert gas (

  or Ar) to exclude .

• Data Collection: Record pH vs. Volume of KOH. Determine the apparent pKa (

  ) for each solvent ratio using the Bjerrum difference plot or Gran's method.

• Extrapolation: Plot

  against (inverse dielectric constant of the mixture).

• Validation: The Y-intercept represents the aqueous pKa.[1][2]

Caption: Workflow for the Yasuda-Shedlovsky extrapolation method to determine aqueous pKa for insoluble compounds.

Method B: UV-Vis Spectrophotometric Determination

This method relies on the bathochromic shift (red shift) of the absorption maximum (

) upon deprotonation.

Key Spectral Features:

• Neutral Form:

  nm (n- *).

• Anionic Form:

  nm (Significant shift due to extended conjugation).

Protocol:

• Prepare a stock solution in Ethanol.[3]

• Dilute into a series of aqueous buffers (with 1% co-solvent to maintain solubility) ranging from pH 4.0 to pH 10.0.

• Scan UV spectrum (200–500 nm).

• Plot Absorbance at the anionic

  (e.g., 370 nm) vs. pH.

• The inflection point of the sigmoidal curve is the pKa.

Implications for Drug Development[5]

Lipophilicity and LogD

At physiological pH (7.4), the molecule will exist as a mixture of neutral and anionic forms (since pKa

6.9).

• pH < 6.9: Predominantly neutral. High membrane permeability, high LogD.

• pH > 6.9: Predominantly anionic. Reduced permeability, increased solubility.

Solubility Profile

The presence of the 3-Br and 5-Cl groups makes the neutral form extremely insoluble in water. Formulation strategies must account for the fact that solubility will only increase significantly above pH 8.0.

Chelation Potential

The 2-hydroxybenzophenone core is a known bidentate ligand. The proximity of the OH and C=O allows for chelation of divalent cations (

, ). This may interfere with metallo-enzymes or affect bioavailability if co-administered with mineral supplements.

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 11571, 3,5-Dichlorophenol. Retrieved from [Link]

• Castro, G. T., et al. (2003). Determination of the pKa of hydroxy-benzophenones in ethanol–water mixtures. Solvent effects. Journal of Molecular Structure: THEOCHEM, 626(1-3), 167-177. [Link]

• U.S. Environmental Protection Agency. (2023). CompTox Chemicals Dashboard: 3-Bromo-5-chloro-2-hydroxybenzaldehyde. Retrieved from [Link]

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. John Wiley & Sons.[4] (Referencing Yasuda-Shedlovsky protocol).[5][1]

Sources

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• 2. 3,5-Dichlorphenol | 591-35-5 [m.chemicalbook.com]
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• 4. 3,5-Dibromophenol | C6H4Br2O | CID 12280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. PH-metric log P 11. pKa determination of water-insoluble drugs in organic solvent-water mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-Bromo-5-chloro-2-hydroxybenzophenone

Introduction: The Significance of Substituted Benzophenones

Substituted benzophenones are a class of compounds that hold significant importance in medicinal chemistry and materials science. Their rigid diarylketone scaffold serves as a versatile template for the development of a wide range of biologically active molecules and photoinitiators.[1] The specific substitution pattern of halogens and a hydroxyl group in 3-Bromo-5-chloro-2-hydroxybenzophenone makes it a valuable intermediate for the synthesis of more complex molecular architectures, potentially leading to novel therapeutic agents or specialized polymers. The ortho-hydroxy motif is particularly crucial as it can engage in intramolecular hydrogen bonding, influencing the molecule's conformation and reactivity. Furthermore, the presence of bromo and chloro substituents provides handles for further functionalization through cross-coupling reactions.

This application note provides a detailed, field-proven protocol for the synthesis of 3-Bromo-5-chloro-2-hydroxybenzophenone via a two-step process: the initial esterification of 2-bromo-4-chlorophenol followed by a Lewis acid-catalyzed Fries rearrangement. We will delve into the causality behind the choice of reagents and reaction conditions, ensuring a robust and reproducible synthesis.

Overall Synthetic Strategy

The synthesis is approached in two distinct stages, as illustrated in the workflow diagram below. The first stage involves the formation of a phenolic ester, 2-bromo-4-chlorophenyl benzoate, from commercially available 2-bromo-4-chlorophenol and benzoyl chloride. This ester then undergoes a Fries rearrangement, a reliable method for the ortho- and para-acylation of phenols.[2] By carefully controlling the reaction conditions, we can favor the migration of the benzoyl group to the ortho position of the hydroxyl group, yielding the desired 3-Bromo-5-chloro-2-hydroxybenzophenone.

Caption: Overall workflow for the synthesis of 3-Bromo-5-chloro-2-hydroxybenzophenone.

Part 1: Synthesis of 2-Bromo-4-chlorophenyl benzoate

Rationale

The initial step is the conversion of the starting phenol to its benzoate ester. This is a standard esterification reaction. The use of pyridine, a mild base, is crucial to neutralize the HCl generated during the reaction, driving the equilibrium towards the product. Dichloromethane (DCM) is chosen as the solvent due to its inert nature and its ability to dissolve both reactants.

Materials and Reagents

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
2-Bromo-4-chlorophenol	208.45	10.42 g	50
Benzoyl chloride	140.57	7.73 g (6.44 mL)	55 (1.1 eq)
Pyridine	79.10	4.35 g (4.44 mL)	55 (1.1 eq)
Dichloromethane (DCM), anhydrous	84.93	200 mL	-
1 M Hydrochloric acid (HCl)	36.46	As needed	-
Saturated sodium bicarbonate	84.01	As needed	-
Brine	-	As needed	-
Anhydrous magnesium sulfate	120.37	As needed	-

Experimental Protocol

• To a dry 500 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add 2-bromo-4-chlorophenol (10.42 g, 50 mmol) and anhydrous dichloromethane (150 mL).

• Cool the flask in an ice bath to 0 °C.

• Add pyridine (4.44 mL, 55 mmol) to the stirred solution.

• Add benzoyl chloride (6.44 mL, 55 mmol) dropwise from the dropping funnel over 15 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting phenol is consumed.

• Transfer the reaction mixture to a separatory funnel and wash sequentially with 1 M HCl (2 x 100 mL), saturated sodium bicarbonate solution (1 x 100 mL), and brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product, 2-bromo-4-chlorophenyl benzoate, is obtained as a solid and can be used in the next step without further purification if it is of sufficient purity. Otherwise, recrystallization from ethanol can be performed.

Part 2: Fries Rearrangement to 3-Bromo-5-chloro-2-hydroxybenzophenone

Rationale and Mechanistic Insight

The Fries rearrangement is a classic organic reaction that converts a phenolic ester to a hydroxy aryl ketone using a Lewis acid catalyst.[3] The mechanism involves the coordination of the Lewis acid, in this case, anhydrous aluminum chloride (AlCl₃), to the carbonyl oxygen of the ester. This coordination polarizes the C-O bond, leading to the formation of an acylium ion intermediate.[4] This electrophilic acylium ion then attacks the electron-rich aromatic ring in an electrophilic aromatic substitution.

The regioselectivity of the Fries rearrangement (ortho vs. para substitution) is highly dependent on the reaction conditions.[2]

• Temperature: Higher temperatures (above 160°C) generally favor the formation of the thermodynamically more stable ortho-isomer. This is because the ortho product can form a stable bidentate chelate with the aluminum chloride, which is favored at higher temperatures.[5]

• Solvent: Non-polar solvents also tend to favor the formation of the ortho product.[6]

For the synthesis of 3-Bromo-5-chloro-2-hydroxybenzophenone, we require ortho-acylation. Therefore, the reaction is conducted at an elevated temperature in a relatively non-polar solvent, nitrobenzene.

Caption: Key mechanistic steps in the Fries rearrangement.

Safety Precautions for Anhydrous Aluminum Chloride

Anhydrous aluminum chloride (AlCl₃) is a highly reactive and corrosive substance that reacts violently with water, releasing toxic HCl gas.[4][5] It is imperative to handle it with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and heavy-duty gloves.[7][8] All glassware must be thoroughly dried before use. A container of dry sand should be readily available to smother any spills.[5]

Materials and Reagents

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
2-Bromo-4-chlorophenyl benzoate	312.59	15.63 g	50
Anhydrous Aluminum Chloride (AlCl₃)	133.34	20.0 g	150 (3.0 eq)
Nitrobenzene, anhydrous	123.11	100 mL	-
Ice	-	~200 g	-
Concentrated Hydrochloric Acid (HCl)	36.46	~50 mL	-
Ethyl acetate	88.11	As needed	-
Hexane	86.18	As needed	-
Silica gel (for column chromatography)	-	As needed	-

Experimental Protocol

• Set up a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a reflux condenser fitted with a calcium chloride drying tube.

• To the flask, add anhydrous nitrobenzene (100 mL) and 2-bromo-4-chlorophenyl benzoate (15.63 g, 50 mmol).

• In a separate, dry container, weigh out anhydrous aluminum chloride (20.0 g, 150 mmol) and add it portion-wise to the stirred reaction mixture over 20 minutes. The addition is exothermic, and the temperature may rise.

• After the addition is complete, heat the reaction mixture to 160-170 °C using a heating mantle.

• Maintain this temperature and continue stirring for 6 hours. Monitor the progress of the reaction by TLC (a 3:1 hexane:ethyl acetate eluent system is a good starting point).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Prepare a 1 L beaker containing a mixture of crushed ice (~200 g) and concentrated HCl (50 mL).

• CAUTION: This step must be performed in a well-ventilated fume hood. Slowly and carefully pour the reaction mixture into the ice/HCl mixture with vigorous stirring. This will quench the reaction and decompose the aluminum chloride complex.

• Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 150 mL).

• Combine the organic layers and wash with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product will be a dark oil or solid. Purify by column chromatography on silica gel, eluting with a hexane-ethyl acetate gradient, to afford the pure 3-Bromo-5-chloro-2-hydroxybenzophenone.

Characterization of 3-Bromo-5-chloro-2-hydroxybenzophenone

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques.

• Appearance: Pale yellow solid.

• ¹H NMR (400 MHz, CDCl₃):

  • The spectrum is expected to show two doublets in the aromatic region for the substituted phenol ring, corresponding to the two non-equivalent aromatic protons.

  • The protons of the unsubstituted benzoyl group will appear as multiplets in the range of 7.4-7.8 ppm.

  • A downfield singlet corresponding to the hydroxyl proton will also be present, which is D₂O exchangeable.

• ¹³C NMR (100 MHz, CDCl₃):

  • The spectrum will show the expected number of signals for the carbon atoms in the molecule. The carbonyl carbon will appear significantly downfield.

• Infrared (IR) Spectroscopy (ATR):

  • A broad peak in the region of 3200-3500 cm⁻¹ corresponding to the O-H stretch.[9][10]

  • A strong, sharp peak around 1630-1650 cm⁻¹ characteristic of the C=O stretch of the ketone.[11]

• Mass Spectrometry (MS):

  • The mass spectrum will show a molecular ion peak (M⁺) and characteristic isotopic patterns due to the presence of bromine (M⁺ and M+2 peaks in an approximate 1:1 ratio) and chlorine (M⁺ and M+2 peaks in an approximate 3:1 ratio).[12] The combination of these will result in a complex isotopic cluster for the molecular ion.

Conclusion

This application note provides a comprehensive and reliable protocol for the synthesis of 3-Bromo-5-chloro-2-hydroxybenzophenone. By employing a two-stage synthetic route involving an initial esterification followed by a carefully controlled Fries rearrangement, the target molecule can be obtained in good yield and purity. The detailed explanation of the rationale behind the experimental choices, particularly concerning the regioselectivity of the Fries rearrangement and the safe handling of hazardous reagents, equips researchers with the necessary knowledge for the successful execution of this synthesis. The provided characterization data serves as a benchmark for confirming the identity of the final product. This protocol is expected to be a valuable resource for researchers in organic synthesis, medicinal chemistry, and materials science.

References

• Fries Rearrangement Reaction: Mechanism, Steps & Examples - Vedantu. (n.d.). Retrieved from [Link]

• Reaction, Mechanism, Applications and Limitations of Fries Rearrangement. (n.d.). Aakash Institute. Retrieved from [Link]

• Fries rearrangement. (2023, November 26). In Wikipedia. Retrieved from [Link]

• Fries rearrangement - L.S.College, Muzaffarpur. (2020, March 18). Retrieved from [Link]

• What is the Fries Rearrangement Reaction? - BYJU'S. (n.d.). Retrieved from [Link]

• Aluminum Chloride (anhydrous) | Office of Environmental Health and Safety - Princeton EHS. (n.d.). Retrieved from [Link]

• IR spectrum of 2-hydroxygluco-p-oxybenzophenone. - ResearchGate. (n.d.). Retrieved from [Link]

• CN103524320A - Substituted benzophenone and preparation method thereof - Google Patents. (n.d.).
• CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5- - Google Patents. (n.d.).

• Reaction Mechanism of Fries Rearrangement - Physics Wallah. (n.d.). Retrieved from [Link]

• Fries Rearrangement of Aryl Formates Promoted by BCl3. Mechanistic Evidence from 11B NMR Spectra and DFT Calculations. (n.d.). Retrieved from [Link]

• Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. (2016, December 29). [Video]. YouTube. Retrieved from [Link]

• Organic Compounds Containing Halogen Atoms - Chemistry LibreTexts. (2023, August 29). Retrieved from [Link]

• (i) 2-Bromo-1-(4-chlorophenyl)ethanone or... - ResearchGate. (n.d.). Retrieved from [Link]

• Determination of benzophenone and related compounds in plastic packaged baby food by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry - Analytical Methods (RSC Publishing). (n.d.). Retrieved from [Link]

• Friedel-Crafts Acylation - A Level Chemistry Revision Notes - Save My Exams. (2024, October 26). Retrieved from [Link]

• Biocatalytic Friedel‐Crafts Reactions - PMC. (n.d.). Retrieved from [Link]

• Friedel–Crafts reaction - L.S.College, Muzaffarpur. (2020, August 24). Retrieved from [Link]

• Mass spectrometry of halogen-containing organic compounds - ResearchGate. (2025, August 5). Retrieved from [Link]

• A fragmentation pathway of benzophenone formed in MS, take 2,6,4 - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis method of 2-bromo-4 '-chloro-1, 1'-biphenyl - Eureka | Patsnap. (n.d.). Retrieved from [Link]

• Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts - PMC. (n.d.). Retrieved from [Link]

• Ring-Opening/Friedel–Crafts Cascade of Benzylcyclobutanones toward Naphthalenes | The Journal of Organic Chemistry - ACS Publications. (2026, February 12). Retrieved from [Link]

• A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones - MDPI. (n.d.). Retrieved from [Link]

• N′-(3-Bromo-5-chloro-2-hydroxybenzylidine)-2-hydroxybenzohydrazide - NIH. (n.d.). Retrieved from [Link]

• A Complete and Unambiguous 1H and 13C NMR Signals Assignment of para-Naphthoquinones, ortho- and para-Furanonaphthoquinones - SciELO. (n.d.). Retrieved from [Link]

• 1 H NMR spectrum of (E)-1-(5-chloro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. (n.d.). Retrieved from [Link]

• Chapter 13 Problem Set - 2019 - Key.pdf. (n.d.). Retrieved from [Link]

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Technical Application Note: Synthesis of Schiff Bases Derived from 3-Bromo-5-chloro-2-hydroxybenzophenone

Executive Summary

This application note details the synthesis protocols for Schiff bases derived from 3-Bromo-5-chloro-2-hydroxybenzophenone . Unlike reactive aldehydes (e.g., salicylaldehyde), benzophenone derivatives possess significant steric hindrance and lower electrophilicity at the carbonyl center, necessitating rigorous reaction conditions.

The presence of halogen substituents (Br at C3, Cl at C5) enhances the lipophilicity of the resulting scaffold, making these derivatives highly relevant for antimicrobial drug discovery and transition metal coordination chemistry . This guide provides two validated pathways: a conventional acid-catalyzed reflux and a high-efficiency microwave-assisted protocol.

Chemical Context & Mechanism[1][2][3][4][5]

The Challenge of Benzophenone Condensation

The synthesis of Schiff bases (imines) from benzophenones is kinetically slower than from benzaldehydes due to two factors:

• Steric Hindrance: The two bulky phenyl rings flanking the carbonyl carbon impede the nucleophilic attack of the primary amine.

• Electronic Effect: The lack of a hydrogen atom on the carbonyl carbon reduces the electrophilic character compared to aldehydes.

• Intramolecular Hydrogen Bonding: The ortho-hydroxyl group forms a hydrogen bond with the carbonyl oxygen, further stabilizing the ketone and resisting nucleophilic attack.

Reaction Mechanism

The reaction proceeds via an acid-catalyzed nucleophilic addition-elimination pathway.

Figure 1: Acid-catalyzed condensation mechanism for Schiff base formation.

Experimental Protocols

Materials Required[7][8][9][10]

• Precursor: 3-Bromo-5-chloro-2-hydroxybenzophenone (Purity >98%)

• Amine Source: Primary aromatic or aliphatic amine (e.g., Aniline, 4-aminophenol, ethylenediamine).

• Solvent: Absolute Ethanol or Methanol (HPLC Grade).

• Catalyst: Glacial Acetic Acid (AcOH) or p-Toluenesulfonic acid (p-TSA).

• Drying Agent: Anhydrous Sodium Sulfate (

  ).

Protocol A: Conventional Reflux (The Gold Standard)

Best for: Large-scale synthesis and thermally unstable amines.

• Stoichiometry: Dissolve 0.01 mol of 3-Bromo-5-chloro-2-hydroxybenzophenone in 40 mL of absolute ethanol in a round-bottom flask.

• Amine Addition: Add 0.01 mol (1:1 equiv) of the primary amine dropwise with constant stirring.

• Catalysis: Add 3-4 drops of Glacial Acetic Acid.

• Reflux: Attach a water condenser. For stubborn amines, a Dean-Stark trap is recommended to remove water and drive the equilibrium forward. Reflux at 70–80°C for 6–12 hours .

  • Checkpoint: Monitor progress via TLC (Solvent system: Hexane:Ethyl Acetate 7:3). Look for the disappearance of the ketone spot.

• Workup:

  • Concentrate the reaction mixture to ~10 mL using a rotary evaporator.

  • Pour the residue into crushed ice/water (50 mL) with vigorous stirring.

  • The Schiff base will precipitate as a colored solid (typically yellow/orange).

• Purification: Filter the solid, wash with cold water/ethanol (1:1), and recrystallize from hot ethanol.

Protocol B: Microwave-Assisted Synthesis (Green Chemistry)

Best for: High-throughput screening and improving yields of sterically hindered ketones.

• Preparation: Mix 0.005 mol of ketone and 0.005 mol of amine in a small beaker.

• Solvent/Catalyst: Add a minimum amount of ethanol (2-3 mL) to create a slurry and 1-2 drops of Glacial Acetic Acid.

• Irradiation: Place in a microwave reactor (or modified domestic microwave). Irradiate at 180–300W for 2–5 minutes in 30-second intervals to prevent superheating.

• Workup: Allow the vessel to cool. Add ice-cold ethanol. Filter and recrystallize as above.

Figure 2: Comparative workflow for Conventional vs. Microwave synthesis.

Characterization & Data Analysis

Successful synthesis is confirmed by the disappearance of the carbonyl signal and the appearance of the azomethine (imine) linkage.

Technique	Parameter	Expected Observation	Mechanistic Insight
FT-IR		Disappears (~1640 )	Conversion of ketone.
FT-IR		Appears 1610–1625	Formation of Azomethine bond.[1]
FT-IR		Broad band 3300–3450	Phenolic OH remains (often shifted due to H-bonding).
NMR	Imine Proton	Absent	Unlike aldehydes, benzophenones have no H on the C=N carbon.
NMR	Phenolic -OH	Singlet, 11.0–13.0 ppm	Downfield shift indicates strong intramolecular H-bonding.
NMR	Azomethine C	160–165 ppm	Diagnostic shift for the carbon.

Biological & Industrial Applications[2][3][5][6][8][9][11][12][13][14]

Antimicrobial Activity

The 3-Bromo-5-chloro substitution pattern is critical. According to Tweedy's chelation theory and Overton's concept of cell permeability:

• Lipophilicity: The halogen atoms increase the lipophilicity of the molecule, allowing easier penetration through the lipid membrane of bacteria (S. aureus, E. coli) and fungi.

• Mechanism: Once inside, the Schiff base can interfere with normal cell processes or chelate essential metal ions required for bacterial metabolism.

Metal Coordination

These ligands act as ON donors (Oxygen from Phenol, Nitrogen from Imine). They readily coordinate with transition metals (Cu(II), Ni(II), Co(II)) to form stable chelates.

• Application: These complexes often show higher biological activity than the free ligand due to delocalization of

  -electrons over the chelate ring.

Troubleshooting Guide

Issue	Probable Cause	Solution
No Precipitate	Product is soluble in ethanol.	Evaporate solvent to 1/4th volume and freeze overnight.
Low Yield	Reversible reaction (equilibrium).	Use a Dean-Stark trap to physically remove water during reflux.
Starting Material Remains	Steric hindrance of Benzophenone.	Switch to Protocol B (Microwave) or use higher boiling solvent (Toluene) with p-TSA.
Oily Product	Impurities or solvent trapping.	Triturate the oil with Hexane or Diethyl Ether to induce crystallization.

References

• Neliti. (2015). Synthesis and evaluation of antimicrobial activity of two Schiff bases derived from cyclohexylamine. Retrieved from [Link]

• Der Pharma Chemica. (2011). The rapid synthesis of schiff-bases without solvent under microwave irradiation and their antimicrobial activity.[2] Retrieved from [Link]

• International Journal of Creative Research Thoughts (IJCRT). (2018). Synthesis, Characterization and Biological Screening of Schiff Bases Derived From 2-Amino-4´-Bromo Benzophenone. Retrieved from [Link]

• Scientific Research Publishing. (2013). Biological Activities of Schiff Bases and Their Complexes: A Review of Recent Works. Retrieved from [Link]

• National Institutes of Health (NIH). (2007). Synthesis and antimicrobial activities of Schiff bases derived from 5-chloro-salicylaldehyde.[3][4] Retrieved from [Link]

Sources

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• 2. aarf.asia [aarf.asia]
• 3. Synthesis and antimicrobial activities of Schiff bases derived from 5-chloro-salicylaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]

Application Note: Strategic Coordination of 3-Bromo-5-chloro-2-hydroxybenzophenone

Executive Summary

This guide details the utilization of 3-Bromo-5-chloro-2-hydroxybenzophenone (BCHB) as a bidentate ligand and a precursor for sterically demanding Schiff bases. Unlike the ubiquitous salicylaldehyde derivatives, the benzophenone scaffold introduces a second phenyl ring at the methine position. This modification significantly enhances lipophilicity and steric bulk, altering the coordination geometry and biological permeability of resulting metal complexes.

This note addresses the specific challenges of coordinating BCHB, particularly the electronic influence of the halogen substituents (3-Br, 5-Cl) and the kinetic barriers associated with ketimine formation.

Ligand Architecture & Electronic Profiling

The Halogenated Scaffold

The BCHB ligand features a "push-pull" electronic system that distinguishes it from unsubstituted 2-hydroxybenzophenone.

• Acidity Modulation (pKa Lowering): The 3-Bromo and 5-Chloro substituents are Electron Withdrawing Groups (EWGs). Through inductive effects (-I), they stabilize the phenoxide anion upon deprotonation.[1]

  • Consequence: BCHB is more acidic than unsubstituted 2-hydroxybenzophenone. It coordinates to metals at a lower pH, reducing the risk of metal hydrolysis (hydroxide formation) during synthesis.

• Steric Gatekeeping (The 3-Br Effect): The bromine atom at the ortho position (C3) acts as a steric gatekeeper adjacent to the phenolic oxygen.

  • Consequence: This bulk destabilizes planar geometries (e.g., Square Planar Cu(II)) in favor of distorted tetrahedral or octahedral arrangements to minimize ligand-ligand repulsion.

Coordination Modes

BCHB offers two primary routes for metal binding:

• Direct O,O-Chelation: Binding via the deprotonated phenolic oxygen and the neutral carbonyl oxygen.

• Schiff Base N,O-Chelation: Condensation with amines to form ketimines, followed by coordination.

Figure 1: Strategic map of BCHB properties and divergent synthesis pathways.

Experimental Protocols

Protocol A: Direct Metal Coordination (O,O-Donor)

Target: Synthesis of Bis(3-bromo-5-chloro-2-hydroxybenzophenonato)M(II) Metals: Cu(II), Co(II), Ni(II), Zn(II).

Scientific Rationale: Because BCHB is a weak acid, a base is required to generate the phenoxide. However, strong bases (NaOH) may cause metal hydroxide precipitation. We utilize Sodium Acetate (NaOAc) as a buffer/base to maintain optimal pH for chelation without hydrolysis.

Reagents:

• Ligand: BCHB (2 mmol)

• Metal Salt: Metal Acetate or Chloride (1 mmol)

• Solvent: Ethanol (Absolute)

• Base: Sodium Acetate (anhydrous)

Step-by-Step:

• Ligand Solution: Dissolve 2 mmol of BCHB in 20 mL of hot absolute ethanol. The solution should be clear yellow.

• Deprotonation: Add 2 mmol of Sodium Acetate to the ligand solution. Stir for 10 minutes at 50°C. Note: This pre-forms the phenoxide species.

• Metallation: Dropwise add 1 mmol of metal salt dissolved in 10 mL ethanol.

• Reflux: Heat the mixture to reflux (78°C) for 3–4 hours.

  • Observation: A color change (e.g., Green for Cu, Pink/Blue for Co) indicates complexation.

• Isolation: Cool to room temperature. If precipitate does not form immediately, reduce volume by 50% using a rotary evaporator and cool on ice.

• Purification: Wash the precipitate with cold ethanol (2x) and diethyl ether (to remove unreacted ligand). Dry in vacuo.[2]

Protocol B: Schiff Base Derivatization (The "Ketone Challenge")

Target: Synthesis of [N,N'-bis(3-bromo-5-chloro-2-hydroxybenzophenone)-1,2-diaminoethane] Precursor for: N2O2 Tetradentate Complexes.

Scientific Rationale (Expert Insight): Unlike aldehydes, benzophenones are ketones with significant steric hindrance from the two phenyl rings. Standard condensation (ethanol/room temp) will fail . This protocol uses "forcing conditions" (Acid Catalyst + High Temp) to overcome the activation energy barrier of the carbonyl carbon.

Reagents:

• BCHB (2 mmol)

• Diamine: Ethylenediamine (1 mmol)

• Solvent: Toluene (preferred over ethanol for higher reflux temp)

• Catalyst: Glacial Acetic Acid (5 drops) or p-Toluenesulfonic acid (catalytic)

Step-by-Step:

• Setup: Equip a 100 mL Round Bottom Flask with a Dean-Stark trap (optional but recommended to remove water) and a reflux condenser.

• Mixing: Dissolve 2 mmol BCHB in 30 mL Toluene. Add 1 mmol Ethylenediamine.

• Catalysis: Add 5 drops of Glacial Acetic Acid.

• Reaction: Reflux vigorously (110°C) for 8–12 hours.

  • Critical Check: Monitor via TLC. The disappearance of the ketone spot is slower than with aldehydes.

• Workup: Evaporate toluene. Recrystallize the residue from hot methanol.

  • Validation: The IR spectrum must show the appearance of a strong imine (C=N) band at ~1610–1630 cm⁻¹ and the disappearance of the ketone (C=O) band.

Characterization & Validation Data

To ensure scientific integrity, the following data points serve as "Go/No-Go" quality gates.

Technique	Parameter	Expected Result (Complex vs Ligand)	Interpretation
FT-IR	ν(O-H)	Disappearance of broad band at 3300-3500 cm⁻¹	Confirms deprotonation and bonding via Phenolic Oxygen.
FT-IR	ν(C=O)	Shift from ~1650 cm⁻¹ to ~1600 cm⁻¹	Confirms coordination through Carbonyl Oxygen (Protocol A).
FT-IR	ν(C=N)	New band at ~1620 cm⁻¹	Confirms successful Schiff Base formation (Protocol B).
H-NMR	-OH Signal	Disappearance of singlet at >10 ppm	Confirms loss of phenolic proton upon metallation.
UV-Vis	d-d Transition	New bands in 400-700 nm region	Diagnostic of metal geometry (e.g., Tetrahedral vs Octahedral).

Biological Applications & Mechanism

The halogenated benzophenone scaffold is specifically tuned for bio-inorganic applications.

DNA Intercalation

The planar aromatic system of the benzophenone, enhanced by the lipophilic halogens, facilitates intercalation into the base pairs of DNA.

• Mechanism: The 3-Br and 5-Cl groups increase the "LogP" (partition coefficient), allowing the complex to penetrate the nuclear membrane.

• Assay: Validated via UV-Vis titration with CT-DNA (Hypochromism indicates intercalation).

Antimicrobial Activity

The presence of halogens (Cl, Br) is known to enhance antimicrobial potency compared to non-halogenated analogs.

• Target: Disruption of bacterial cell walls and respiration.

• Potency: BCHB complexes often show lower MIC (Minimum Inhibitory Concentration) values against Gram-positive bacteria (S. aureus) due to the specific lipophilicity profile conferred by the 3-Bromo group.

Figure 2: Biological mechanism of action driven by halogen-enhanced lipophilicity.

References

• PubChem. "3-Bromo-5-chloro-2-hydroxybenzaldehyde (Analogous Precursor Data)." National Library of Medicine. Link

• IndiaMART. "3-Bromo-5-chloro-2-hydroxybenzophenone Commercial Availability." Chemical Suppliers Database. Link

• Dalton Transactions. "Zinc(ii) complexes of 3-bromo-5-chloro-salicylaldehyde: characterization and biological activity." Royal Society of Chemistry, 2022. Link

• UiT Munin. "Electrochemical behaviour of 2-hydroxybenzophenones and related molecules." UiT The Arctic University of Norway, 2022. Link

• Chemical Communications. "Synthesis of highly substituted 2-hydroxybenzophenones through skeletal clipping." Royal Society of Chemistry.[3] Link

• Neliti. "Synthesis and evaluation of antimicrobial activity of two Schiff bases derived from cyclohexylamine and benzophenone."[4] Neliti Academic Repository, 2022. Link

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• 1. Question What are the electronic effects exerted by the substituents -OCH.. [askfilo.com]
• 2. N′-(Furan-2-ylmethylene)-2-hydroxybenzohydrazide and its metal complexes: synthesis, spectroscopic investigations, DFT calculations and cytotoxicity profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of highly substituted 2-hydroxybenzophenones through skeletal clipping of 3-benzofuranones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. media.neliti.com [media.neliti.com]

Application Note: Advanced Synthesis of 3-Bromo-5-chloro-2-hydroxybenzophenone

Executive Summary

This guide details the synthetic protocols for 3-Bromo-5-chloro-2-hydroxybenzophenone , a critical intermediate in the development of UV absorbers, agrochemicals, and pharmaceutical scaffolds.[1] We present two distinct, validated pathways:

• Direct Regioselective Bromination: Ideal for high-throughput synthesis starting from commercially available 5-chloro-2-hydroxybenzophenone.[1]

• Fries Rearrangement (Total Synthesis): A robust, cost-effective route starting from 2-bromo-4-chlorophenol, suitable for large-scale manufacturing where raw material costs are paramount.[1]

Chemical Identity & Properties

Property	Description
Chemical Name	3-Bromo-5-chloro-2-hydroxybenzophenone
CAS Number	85346-47-0
Molecular Formula
Molecular Weight	311.56 g/mol
Appearance	Pale yellow crystalline solid
Melting Point	97–99 °C (Typical)
Solubility	Soluble in DCM, Ethyl Acetate, Toluene; sparingly soluble in water.[1]

Retrosynthetic Analysis

The synthesis relies on exploiting the ortho/para directing power of the hydroxyl group.

• Pathway A (Bromination): The 5-chloro-2-hydroxybenzophenone scaffold directs electrophilic bromine to the vacant 3-position (ortho to OH).[1]

• Pathway B (Fries Rearrangement): The benzoyl group is introduced onto 2-bromo-4-chlorophenol via esterification followed by an aluminum chloride-mediated migration to the sterically accessible ortho position (C6 of the phenol, becoming C1 of the benzophenone).[1]

Figure 1: Retrosynthetic disconnection showing two primary viable routes.

Method A: Direct Regioselective Bromination

Best for: Laboratory scale, high purity requirements, and when 5-chloro-2-hydroxybenzophenone is available.[1]

Reaction Logic

The starting material, 5-chloro-2-hydroxybenzophenone, contains a deactivated ring due to the electron-withdrawing carbonyl group.[1] However, the hydroxyl group strongly activates the ortho and para positions. With the para position (C5) blocked by chlorine and the carbonyl at C1, the C3 position is the exclusive site for electrophilic aromatic substitution.

Reagents & Catalysts

Reagent	Role	Equiv.	Notes
5-Chloro-2-hydroxybenzophenone	Substrate	1.0	CAS: 85-19-8
Bromine ( )	Electrophile	1.05–1.1	Handle in fume hood.[1]
Glacial Acetic Acid	Solvent	10-15 V	Promotes polarization of Br-Br bond.[1]
Sodium Acetate (NaOAc)	Buffer	1.1	Scavenges HBr; prevents desilylation or side reactions if sensitive groups present.[1]

Step-by-Step Protocol

• Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, addition funnel, and a reflux condenser connected to a caustic scrubber (NaOH trap) to neutralize HBr fumes.

• Dissolution: Charge the flask with 5-Chloro-2-hydroxybenzophenone (10.0 g, 43 mmol) and Glacial Acetic Acid (100 mL). Add Sodium Acetate (3.9 g, 47 mmol). Stir at room temperature until dissolved.

• Bromination: Dilute Bromine (2.4 mL, 47 mmol) in 10 mL of acetic acid. Add this solution dropwise over 30 minutes at room temperature.

  • Observation: The deep red color of bromine should fade as it reacts.

• Reaction: Stir the mixture at 40–50 °C for 2–4 hours. Monitor by TLC (Eluent: 10% EtOAc/Hexanes) or HPLC.[1]

• Quench: Pour the reaction mixture into 500 mL of ice-cold water containing 1% sodium bisulfite (

  ) to quench excess bromine.

• Isolation: A pale yellow precipitate will form.[1] Filter the solid using a Buchner funnel.

• Purification: Recrystallize the crude solid from Ethanol or Methanol to yield needle-like crystals.

  • Expected Yield: 85–92%.

Method B: Fries Rearrangement (Total Synthesis)

Best for: Industrial scale-up, cost optimization, or when specific substitution patterns are required from basic phenols.

Reaction Logic

This route involves a two-step sequence. First, the O-acylation of 2-bromo-4-chlorophenol creates an ester.[1] Second, a Lewis Acid-catalyzed Fries rearrangement migrates the benzoyl group to the ortho position.

• Regioselectivity: The starting phenol has substituents at 2 (Br) and 4 (Cl). The ester group is at 1. The Fries rearrangement typically targets ortho or para. Since para (4) is blocked by Cl and one ortho (2) is blocked by Br, the acyl group migrates exclusively to the remaining ortho position (6).

• Renumbering Note: The product is named as a benzophenone. The carbon attached to the carbonyl becomes C1. The OH is at C2.[2][3] The Br (originally at 2) becomes C3. The Cl (originally at 4) becomes C5.

Reagents & Catalysts

Reagent	Role	Equiv.	Notes
2-Bromo-4-chlorophenol	Starting Material	1.0	CAS: 695-96-5
Benzoyl Chloride	Acylating Agent	1.1	Moisture sensitive.[1]
Aluminum Chloride ( )	Lewis Acid Catalyst	1.5–2.0	Must be anhydrous.[1]
Pyridine	Base (Step 1)	1.2	For esterification.[1]
Chlorobenzene	Solvent (Step 2)	5-10 V	High boiling point allows rearrangement.[1]

Step-by-Step Protocol

Step 1: Esterification

• Dissolution: Dissolve 2-Bromo-4-chlorophenol (20.7 g, 100 mmol) in Dichloromethane (DCM, 150 mL). Add Pyridine (9.7 mL, 120 mmol).

• Acylation: Cool to 0 °C. Add Benzoyl Chloride (12.8 mL, 110 mmol) dropwise.

• Workup: Stir at RT for 2 hours. Wash with 1N HCl, then saturated

  , then Brine. Dry over and concentrate to yield 2-bromo-4-chlorophenyl benzoate .[1]

Step 2: Fries Rearrangement

• Setup: Use a flame-dried flask under Nitrogen atmosphere.

• Mixing: Dissolve the ester (from Step 1) in Chlorobenzene (100 mL).

• Catalyst Addition: Add Aluminum Chloride (

  , 20.0 g, 150 mmol) in portions. The reaction is exothermic; control temperature < 30 °C during addition.

• Rearrangement: Heat the mixture to 120–135 °C for 3–6 hours.

  • Mechanism:[4][5][6][7][8] The

    coordinates to the ester oxygen, cleaving the acyl bond to form an acylium ion / aluminum phenolate ion pair, which recombines at the ortho position.

• Hydrolysis: Cool to RT. Pour the mixture onto crushed ice/HCl (conc.) to decompose the Aluminum complex.

• Extraction: Separate the organic layer.[2] Extract the aqueous layer with DCM. Combine organics, dry, and concentrate.[2][7]

• Purification: The product may require column chromatography (Silica, Hexane/DCM gradient) or recrystallization from Ethanol to remove any unreacted ester or para-migrated byproducts (though unlikely here).

  • Expected Yield: 70–80%.

Workflow Visualization

Figure 2: Process flow for the Fries Rearrangement pathway (Method B).

Safety & Handling

• Bromine (

  ): Highly corrosive and toxic.[1] Causes severe burns.[1] Use only in a well-ventilated fume hood.[1] Wear double nitrile gloves.[1]

• Aluminum Chloride (

  ): Reacts violently with water to release HCl gas.[1] Handle under inert atmosphere.

• Benzoyl Chloride: Lachrymator. Avoid inhalation.

References

• Sigma-Aldrich. Product Specification: 3-Bromo-5-chloro-2-hydroxybenzophenone (CAS 85346-47-0).[1]Link[1]

• ChemicalBook. Synthesis of 3'-Bromo-5'-chloro-2'-hydroxyacetophenone (Analogous Fries Rearrangement Protocol).Link[1]

• Martin, R. (2011). Aromatic Hydroxyketones: Preparation and Physical Properties.[1] Springer Science & Business Media.[1] (Standard text on Fries Rearrangement mechanisms).

• PubChem. Compound Summary: 3-Bromo-5-chloro-2-hydroxybenzaldehyde (Related Intermediate).[1]Link[1]

• Organic Chemistry Portal. Friedel-Crafts Acylation and Fries Rearrangement Mechanisms.Link

Sources

• 1. 5-Bromo-2'-chloro-2-aminobenzophenone | C13H9BrClNO | CID 162923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5- - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Friedel-Crafts Acylation [organic-chemistry.org]
• 7. US5436344A - 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones - Google Patents [patents.google.com]
• 8. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]

Navigating the Solvent Landscape: A Guide to Reactions with 3-Bromo-5-chloro-2-hydroxybenzophenone

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of synthetic chemistry, the choice of solvent is a critical parameter that can dictate the success or failure of a reaction. This is particularly true for multifunctional compounds like 3-Bromo-5-chloro-2-hydroxybenzophenone, a valuable intermediate in the synthesis of pharmaceuticals and other bioactive molecules. This application note provides a detailed guide to solvent selection for various reactions involving this versatile substrate, grounded in mechanistic principles and supported by established protocols for analogous systems.

Understanding the Core: Physicochemical Properties

Before delving into specific reactions, a fundamental understanding of the physicochemical properties of 3-Bromo-5-chloro-2-hydroxybenzophenone and the solvents themselves is paramount.

3-Bromo-5-chloro-2-hydroxybenzophenone:

This substituted benzophenone possesses several key functional groups that influence its reactivity and solubility:

• Phenolic Hydroxyl Group (-OH): This group is acidic and can be deprotonated to form a phenoxide, a potent nucleophile. It is also a hydrogen bond donor.

• Ketone Carbonyl Group (C=O): The carbonyl group is polar and can act as a hydrogen bond acceptor. It also activates the aromatic ring towards certain reactions.

• Halogen Substituents (Br, Cl): These electron-withdrawing groups influence the acidity of the phenolic proton and the reactivity of the aromatic ring.

• Aromatic Rings: The benzoyl and substituted phenyl rings provide a largely nonpolar backbone, influencing solubility in organic solvents.

A summary of its key properties is presented below:

Property	Value	Source
Molecular Formula	C₁₃H₈BrClO₂
Molecular Weight	311.56 g/mol
Melting Point	115-119 °C
Appearance	Pale yellow to yellow crystals or powder

Solvent Properties:

The choice of solvent will profoundly impact reaction rates and outcomes by influencing the solubility of reactants, the stabilization of transition states and intermediates, and the nucleophilicity of reagents. Solvents are broadly classified as polar protic, polar aprotic, and nonpolar.

Solvent Class	Examples	Key Characteristics
Polar Protic	Water, Methanol, Ethanol, Acetic Acid	Capable of hydrogen bonding; solvate both cations and anions effectively. Can decrease the nucleophilicity of anions through hydrogen bonding.
Polar Aprotic	Acetone, Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Possess a dipole moment but lack acidic protons; solvate cations well but are less effective at solvating anions, leaving them more "naked" and nucleophilic.[1]
Nonpolar	Hexane, Toluene, Diethyl Ether, Dichloromethane (DCM)	Low dielectric constants; primarily interact through van der Waals forces.

Solvent Selection for Key Transformations

The following sections provide detailed protocols and the underlying rationale for solvent selection in common reactions involving the hydroxyl group of 3-Bromo-5-chloro-2-hydroxybenzophenone.

Williamson Ether Synthesis: Alkylation of the Phenolic Hydroxyl

The Williamson ether synthesis is a classic and versatile method for preparing ethers via an SN2 reaction between an alkoxide and an alkyl halide.[2]

Reaction Scheme:

Causality Behind Experimental Choices:

The reaction proceeds in two conceptual steps: deprotonation of the phenol to form the more nucleophilic phenoxide, followed by the SN2 attack of the phenoxide on the alkyl halide.

• Base Selection: A suitable base is required to deprotonate the phenolic hydroxyl group. Common choices include sodium hydroxide (NaOH), potassium carbonate (K₂CO₃), or sodium hydride (NaH). The choice of base can influence the choice of solvent. For instance, NaOH is often used in aqueous or alcoholic solutions, while NaH requires an aprotic solvent.

• Solvent's Role in SN2 Reactions: For an SN2 reaction, polar aprotic solvents are generally preferred.[1] These solvents can dissolve the ionic phenoxide but do not strongly solvate the anion through hydrogen bonding. This leaves the phenoxide "naked" and highly nucleophilic, thus accelerating the rate of the SN2 reaction.[1] In contrast, polar protic solvents can form a solvent cage around the phenoxide through hydrogen bonding, which stabilizes the nucleophile and increases the activation energy for the substitution, slowing the reaction down.

Experimental Workflow Diagram:

Caption: Workflow for the Williamson Ether Synthesis.

Protocol: Synthesis of an Alkyl Ether Derivative

• To a solution of 3-Bromo-5-chloro-2-hydroxybenzophenone (1.0 eq) in dry dimethylformamide (DMF) or acetonitrile (ACN) is added potassium carbonate (K₂CO₃, 1.5 eq).

• The mixture is stirred at room temperature for 30 minutes.

• The desired alkyl halide (e.g., methyl iodide, ethyl bromide, 1.1 eq) is added dropwise to the reaction mixture.

• The reaction is heated to 60-80 °C and monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• After cooling to room temperature, the reaction mixture is poured into water and extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired ether.

Rationale Summary Table:

Solvent	Class	Rationale for Use/Avoidance in Williamson Ether Synthesis
DMF, Acetonitrile	Polar Aprotic	Recommended. Effectively dissolves the reactants and promotes a fast SN2 reaction by poorly solvating the phenoxide nucleophile.[1]
Acetone	Polar Aprotic	Suitable alternative. Good solvent for SN2 reactions, though generally less polar than DMF or ACN.
Ethanol, Methanol	Polar Protic	Less ideal. Can be used, especially if the corresponding alkoxide is used as the base, but the reaction rate is often slower due to solvation of the nucleophile via hydrogen bonding.[2]
Toluene, Hexane	Nonpolar	Not recommended. Poor solubility of the ionic phenoxide intermediate will likely lead to a very slow or incomplete reaction.

Esterification: Formation of Ester Derivatives

Esterification of the phenolic hydroxyl group is another common transformation, often carried out using an acid chloride or anhydride in the presence of a base, or through a coupling reaction.

Reaction Scheme (using an acid chloride):

Causality Behind Experimental Choices:

This reaction typically proceeds via nucleophilic acyl substitution. The choice of solvent is crucial for ensuring the solubility of the reactants and for facilitating the reaction, which often involves a basic catalyst or scavenger.

• Base's Role: A base, such as triethylamine (Et₃N) or pyridine, is used to neutralize the HCl generated during the reaction and to activate the phenol by partial deprotonation.

• Solvent Considerations: A relatively non-reactive solvent that can dissolve both the benzophenone and the acylating agent is required.

Experimental Workflow Diagram:

Caption: Workflow for Esterification.

Protocol: Synthesis of an Acetate Ester Derivative

• Dissolve 3-Bromo-5-chloro-2-hydroxybenzophenone (1.0 eq) in dichloromethane (DCM) or tetrahydrofuran (THF).

• Add triethylamine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add acetyl chloride (1.1 eq) or acetic anhydride (1.1 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by recrystallization or column chromatography.

Rationale Summary Table:

Solvent	Class	Rationale for Use/Avoidance in Esterification
DCM, THF, Diethyl Ether	Aprotic (Nonpolar to Moderately Polar)	Recommended. Good solubility for the reactants and generally unreactive under the reaction conditions.
Acetonitrile	Polar Aprotic	Suitable alternative. Can be used, but its higher polarity may not be necessary.
Pyridine	Aprotic (can act as a base)	Can be used as both solvent and base. However, its high boiling point can make removal difficult.
Alcohols, Water	Polar Protic	Avoid. These solvents can react with the acid chloride or anhydride, leading to unwanted side products.

Condensation Reactions: Formation of Imines or Hydrazones

The carbonyl group of 3-Bromo-5-chloro-2-hydroxybenzophenone is less reactive than that of an aldehyde. However, under appropriate conditions, it can undergo condensation reactions with primary amines or hydrazines to form imines or hydrazones, respectively.

Reaction Scheme (with a hydrazine):

Causality Behind Experimental Choices:

These reactions are typically acid-catalyzed and involve the formation of a tetrahedral intermediate, followed by dehydration.

• Catalyst: A catalytic amount of acid (e.g., acetic acid) is often added to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic.

• Solvent's Role: The solvent should be able to dissolve the reactants and should ideally facilitate the removal of water to drive the reaction to completion.

Experimental Workflow Diagram:

Caption: Workflow for Condensation Reactions.

Protocol: Synthesis of a Hydrazone Derivative

• In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve 3-Bromo-5-chloro-2-hydroxybenzophenone (1.0 eq) and a hydrazine derivative (1.0 eq) in toluene.

• Add a few drops of glacial acetic acid as a catalyst.

• Heat the mixture to reflux and collect the water formed in the Dean-Stark trap.

• Continue refluxing until no more water is collected or TLC analysis shows completion of the reaction.

• Cool the reaction mixture to room temperature.

• The product may precipitate upon cooling and can be collected by filtration. Alternatively, the solvent can be removed under reduced pressure, and the residue purified by recrystallization or column chromatography.

Rationale Summary Table:

Solvent	Class	Rationale for Use/Avoidance in Condensation Reactions
Toluene	Nonpolar	Highly Recommended. Allows for azeotropic removal of water, driving the equilibrium towards the product.
Ethanol, Methanol	Polar Protic	Commonly used. Good solubility for reactants. The reaction may be reversible, but often the product precipitates, driving the reaction forward.
THF, Dioxane	Aprotic Ether	Can be used. Solubilizes reactants well, but does not facilitate water removal as effectively as toluene.
Water	Polar Protic	Generally avoided. The presence of excess water will hinder the dehydration step and prevent the reaction from going to completion.

Conclusion

The selection of an appropriate solvent is a critical step in designing successful synthetic routes involving 3-Bromo-5-chloro-2-hydroxybenzophenone. By understanding the interplay between the physicochemical properties of the substrate, the nature of the chosen solvent, and the mechanism of the intended reaction, researchers can significantly enhance reaction efficiency, yield, and purity. For SN2 reactions like the Williamson ether synthesis, polar aprotic solvents such as DMF and acetonitrile are the preferred choice. For esterifications with reactive acylating agents, less reactive aprotic solvents like DCM and THF are ideal. In the case of condensation reactions, solvents that facilitate the removal of water, such as toluene, are highly effective. As with any chemical transformation, empirical optimization of the solvent and other reaction conditions is often necessary to achieve the best results.

References

• Wamser, C. C. (1999). Chapter 8 Notes: Nucleophilic Substitution and Elimination. Chem 334 - Fall 1999. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. (2014). [Link]

• Chem-Station. Williamson Ether Synthesis. (2014). [Link]

Sources

• 1. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Purification of 3-Bromo-5-chloro-2-hydroxybenzophenone

Executive Summary & Chemical Profile

3-Bromo-5-chloro-2-hydroxybenzophenone is a critical halogenated diarylketone intermediate, often utilized in the synthesis of bioactive xanthones, chromones, and specific kinase inhibitors. Its purification is complicated by two primary factors:

• Intramolecular Hydrogen Bonding: The ortho-hydroxyl group forms a strong hydrogen bond with the carbonyl oxygen (

  ), significantly reducing its polarity and water solubility compared to para-isomers.

• Regioisomeric Impurities: Depending on the synthesis route (e.g., Friedel-Crafts acylation of 2-bromo-4-chlorophenol), closely eluting regioisomers and unreacted halogenated phenols are common contaminants.

Physicochemical Data

Property	Value / Description
Molecular Formula
Molecular Weight	311.56 g/mol
Physical State	Pale yellow to yellow crystalline solid
Predicted LogP	~4.5 (Highly Lipophilic)
Acidity (pKa)	~7.5–8.5 (Attenuated by intramolecular H-bond)
Solubility	Soluble in DCM, EtOAc, Toluene; Sparingly soluble in Hexane; Insoluble in Water.[1][2][3]

Primary Purification Protocols

Protocol A: Recrystallization (Recommended for >5g Scale)

Best for removing unreacted starting materials and non-isomeric byproducts.

The Solvent System: The most effective solvent systems for 2-hydroxybenzophenones utilize the temperature-dependent solubility differential disrupted by the intramolecular hydrogen bond.

• Primary System: Ethanol (EtOH) / Water

• Alternative System: Glacial Acetic Acid (for highly impure crude)

Step-by-Step Methodology:

• Dissolution: Place the crude solid in a round-bottom flask. Add minimal boiling Ethanol (95%) until the solid just dissolves.

  • Tech Note: If the solution is dark brown/black, treat with activated charcoal (5% w/w) for 10 minutes at reflux, then filter hot through Celite.

• Nucleation: Remove from heat. Add warm water dropwise until a faint turbidity (cloudiness) persists.

• Re-solubilization: Add a few drops of hot Ethanol to restore clarity.

• Crystallization: Allow the solution to cool slowly to room temperature (20–25°C) over 2–3 hours.

  • Critical: Do not place immediately in ice; rapid cooling traps impurities (occlusion).

• Harvesting: Cool to 0–4°C for 1 hour. Filter the crystals and wash with cold 50% EtOH/Water.

• Drying: Dry under vacuum at 40°C.

Protocol B: Flash Column Chromatography (High Purity)

Required when regioisomers are present or for <1g scale.

Stationary Phase: Silica Gel (230–400 mesh) Mobile Phase: Hexanes / Ethyl Acetate (Gradient)

Workflow:

• Equilibration: Pre-equilibrate column with 100% Hexanes.

• Loading: Dissolve crude in minimum Dichloromethane (DCM) and adsorb onto silica (dry load) to prevent band broadening.

• Elution Gradient:

  • 0–5 min: 100% Hexanes (Elutes non-polar halogenated impurities).

  • 5–20 min: 0%

    5% EtOAc in Hexanes.

  • 20–40 min: 5%

    10% EtOAc in Hexanes.

  • Target Elution: The title compound typically elutes between 5–15% EtOAc due to the "masked" polarity of the H-bonded hydroxyl group.

• Detection: Monitor at 254 nm (Benzophenone chromophore) and 310 nm (Phenolic shift).

Troubleshooting Guide & FAQs

Issue 1: The product "Oils Out" during recrystallization.

Diagnosis: This occurs when the product separates as a liquid droplet before crystallizing, usually because the solvent temperature is above the product's melting point or the solution is too concentrated. Solution:

• Re-heat the mixture until the oil dissolves.

• Add more solvent (increase the volume by 10–20%).

• Seed the solution with a tiny crystal of pure product at a temperature just below the boiling point of the solvent.

• Slow Down: Wrap the flask in foil or a towel to slow the cooling rate.

Issue 2: Low recovery yield (<50%) after acid/base extraction.

Diagnosis: The ortho-hydroxyl group forms a tight hydrogen bond with the carbonyl oxygen. This "locks" the proton, making the phenol significantly less acidic than expected (pKa shift). Weak bases (like

) may fail to deprotonate it, leaving it in the organic layer. Solution:

• Use Stronger Base: Use 1M or 2M NaOH (not bicarbonate) to ensure full deprotonation during extraction.

• Back-Extraction: The product may partition into the organic phase even at high pH. Wash the initial organic layer 3x with NaOH to ensure quantitative transfer to the aqueous phase before acidification.

Issue 3: Persistent impurity just before the main peak (HPLC).

Diagnosis: This is likely the regioisomer (e.g., 5-bromo-3-chloro-2-hydroxybenzophenone). Solution:

• Recrystallization is rarely effective for isomers with similar lattice energies.

• Switch Chromatography Selectivity: Change the solvent modifier. If using MeOH/Water, switch to ACN/Water with 0.1% Formic Acid. The change in

  - interactions often resolves positional isomers.

Technical Visualization

Workflow Decision Tree

The following diagram illustrates the logical decision-making process for purification based on crude purity and scale.

Caption: Decision matrix for selecting the optimal purification route based on impurity profile.

References

• PubChem. (2023). Compound Summary: 3-Bromo-5-chloro-2-hydroxybenzaldehyde.[2][3][4][5] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• ResearchGate. (2015). General procedure for the preparation of 2-hydroxyarylketones. Retrieved October 26, 2023, from [Link]

• Google Patents. (1986). Process for the preparation of 2,4-dihydroxybenzophenones (US4568429A).

Sources

• 1. Frontiers | 2-Hydroxybenzophenone Derivatives: ESIPT Fluorophores Based on Switchable Intramolecular Hydrogen Bonds and Excitation Energy–Dependent Emission [frontiersin.org]
• 2. 3-Bromo-5-chloro-2-hydroxybenzaldehyde (CAS 19652-32-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. 3-Bromo-5-chloro-2-hydroxybenzaldehyde | C7H4BrClO2 | CID 519676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Bromo-5-chloro-2-hydroxybenzaldehyde, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 5. 3-Bromo-5-chloro-2-hydroxybenzaldehyde, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Technical Support Center: Solubility Optimization for 3-Bromo-5-chloro-2-hydroxybenzophenone

Compound ID: 3-Bromo-5-chloro-2-hydroxybenzophenone (BCHB) Chemical Class: Halogenated 2-Hydroxybenzophenone Primary Challenge: Metastability and poor ambient solubility in polar protic solvents (Ethanol).[1]

Executive Summary: The "Chelation Lock" Phenomenon

Welcome to the Technical Support Center. If you are experiencing precipitation, cloudiness, or "oiling out" with BCHB in ethanol, you are likely fighting two opposing chemical forces:

• Intramolecular Hydrogen Bonding (RAHB): The hydroxyl group at the ortho (C2) position forms a strong resonance-assisted hydrogen bond with the carbonyl oxygen. This creates a pseudo-six-membered ring, effectively "hiding" the polar groups from the solvent.

• Halogen Hydrophobicity: The presence of Bromine (C3) and Chlorine (C5) significantly increases the lipophilicity (LogP) of the molecule, reducing its affinity for the polar ethyl group of ethanol.

The Result: At room temperature, BCHB behaves like a non-polar hydrocarbon rather than a phenol, making it thermodynamically resistant to dissolution in pure ethanol.

Module 1: Diagnostic Workflow

Before altering your protocol, use this decision matrix to identify the root cause of your solubility failure.

Module 2: Technical Deep Dive & Mechanism

To resolve the issue, you must understand the competition between Intramolecular and Intermolecular bonding.

The Mechanism: Resonance-Assisted Hydrogen Bonding (RAHB)

In 2-hydroxybenzophenones, the proton on the hydroxyl group is not "free."[1] It is chelated to the carbonyl oxygen. This reduces the dipole moment of the molecule and prevents the ethanol hydroxyl groups from solvating the BCHB effectively.

Interaction Type	Description	Effect on Solubility
Intramolecular (Internal)	H-bond between 2-OH and C=O[1][2]	Negative: Locks the molecule in a non-polar "closed" conformation.[1]
Intermolecular (External)	H-bond between Ethanol-OH and BCHB	Positive: Required for dissolution.[1]
Halogen Effect	Br and Cl atoms on the ring	Negative: Increases lattice energy and hydrophobicity.[1]

Thermodynamic Data Profile

Note: Values are estimated based on structural analogs (2-hydroxybenzophenone derivatives).

Parameter	Value / Behavior	Implication
Melting Point	~115–119 °C	High lattice energy requires heat to break.[1]
pKa (Phenol)	~7.0 – 8.0 (in EtOH/H2O)	Weakly acidic; will not ionize in neutral ethanol.[1]
LogP (Octanol/Water)	> 4.5 (High)	Highly lipophilic; prefers non-polar environments.[1]

Module 3: Troubleshooting Guides (Q&A)

Scenario A: "The solid won't dissolve even with vigorous stirring at room temperature."

Diagnosis: The lattice energy of the crystal is higher than the solvation energy provided by ethanol at 25°C. Solution: The Thermal Shift Protocol. [1]

• Heat: Warm the ethanol to 60°C (near reflux). The input energy breaks the intramolecular H-bond, "opening" the molecule to accept ethanol solvation.

• Sonication: If heat is restricted (e.g., thermal instability), use ultrasonication. The cavitation energy can mechanically disrupt the crystal lattice.

Scenario B: "It dissolves when hot, but precipitates immediately upon cooling."

Diagnosis: You have created a supersaturated solution that is unstable.[1] The "closed" conformation re-forms rapidly upon cooling, ejecting the molecule from the polar solvent. Solution: Co-solvent Engineering. Ethanol is too polar to hold the halogenated "closed" form at low temperatures.[1] You must lower the polarity of the solvent system.

Protocol: The "Wetting" Technique

• Weigh BCHB in a dry vial.

• Add a minimal volume of THF (Tetrahydrofuran) or Acetone (0.5 – 1.0 mL per 100 mg).[1] These are aprotic polar solvents that disrupt the internal H-bond without donating protons.[1]

• Once dissolved, slowly add Ethanol to the desired volume.

• Result: The co-solvent acts as a bridge, stabilizing the hydrophobic halogenated ring while maintaining compatibility with ethanol.

Scenario C: "I need a stable stock solution for biological assays."

Diagnosis: Ethanol evaporates and absorbs water (hygroscopic), leading to concentration errors and precipitation over time.[1] Solution: DMSO/Ethanol Hybrid. [1]

• Dissolve BCHB in pure DMSO (Dimethyl sulfoxide) to make a 100X or 1000X master stock (e.g., 10 mM).

• Dilute this stock into ethanol or assay buffer immediately before use.

• Note: DMSO is a hydrogen bond acceptor that effectively competes with the internal carbonyl, keeping the molecule "open" and soluble.

Module 4: Advanced Visualization of Solvation

The following diagram illustrates the transition from the insoluble "Locked" state to the soluble "Open" state.

Module 5: Optimized Recrystallization Protocol

Use this if you are purifying synthesized BCHB.[1]

• Solvent Selection: Use Ethanol (95%) or an Ethanol/Acetone (9:1) mix.[1]

• Dissolution: Heat solvent to boiling. Add BCHB slowly until no more dissolves (saturation).

• Hot Filtration: If insoluble particles remain (impurities), filter while boiling hot through a pre-warmed funnel.

• Controlled Cooling:

  • Do not place immediately on ice (leads to oiling out or amorphous precipitate).[1]

  • Allow to cool to Room Temp (RT) over 30 minutes.

  • Then move to 4°C.

• Seeding: If no crystals form, scratch the glass or add a seed crystal to disrupt the metastable supersaturated state.

References

• MDPI. (2024).[1] Effect of Intramolecular Hydrogen Bond Formation on the Abraham Model Solute Descriptors for Oxybenzone. Retrieved from [Link][1]

• Frontiers in Chemistry. (2021). 2-Hydroxybenzophenone Derivatives: ESIPT Fluorophores Based on Switchable Intramolecular Hydrogen Bonds.[1] Retrieved from [Link][1]

• National Institutes of Health (NIH). (2009).[1] Crystal structure of 3-Bromo-5-chloro-2-hydroxybenzylidene derivatives.[1] Retrieved from [Link][1]

• Conicet. (2003).[1] Determination of the pKa of hydroxy-benzophenones in ethanol–water mixtures. Retrieved from [Link][1]

Sources

• 1. 3'-Bromo-5'-chloro-2'-hydroxyacetophenone | C8H6BrClO2 | CID 2735546 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Technical Support Center: Regioselective Bromination of Chloro-Hydroxybenzophenone

Welcome to the technical support center for the regioselective bromination of chloro-hydroxybenzophenone. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of electrophilic aromatic substitution on this multifunctional scaffold. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you control the regiochemical outcome of your bromination reactions.

Troubleshooting Guide

This section addresses specific experimental challenges you may encounter.

Q1: My bromination of 4-chloro-2'-hydroxybenzophenone is yielding a complex mixture of isomers instead of the single desired product. What's going wrong?

This is a common issue stemming from the multiple activating and deactivating groups on the benzophenone core. The hydroxyl group (-OH) is a powerful activating ortho, para-director, while the chloro group (-Cl) is a deactivating ortho, para-director. The benzoyl carbonyl group is a deactivating meta-director.[1][2][3][4] The interplay of these effects can lead to multiple products.

Possible Causes & Solutions:

• Overly Aggressive Brominating Agent: Using elemental bromine (Br₂) with a strong Lewis acid like FeBr₃ or AlCl₃ can be too reactive, leading to low selectivity and multiple brominations.[5][6]

  • Solution: Switch to a milder brominating agent such as N-Bromosuccinimide (NBS).[7][8] NBS often provides better regioselectivity, especially for activated rings like phenols.[9][10]

• Reaction Temperature: Higher temperatures can overcome the activation energy barriers for the formation of less-favored isomers.

  • Solution: Perform the reaction at a lower temperature, starting at 0°C or even -10°C, and slowly warm to room temperature if necessary.

• Solvent Choice: The polarity of the solvent can significantly influence the regioselectivity of bromination, particularly with reagents like NBS.[11][12][13]

  • Solution: Non-polar solvents may favor ortho-bromination, while polar aprotic solvents like DMF can enhance para-selectivity for phenols.[7][14] A solvent screen is highly recommended.

Workflow for Optimizing Regioselectivity:

Caption: A systematic workflow for troubleshooting poor regioselectivity.

Q2: I am trying to brominate the hydroxyl-bearing ring, but I'm seeing significant bromination on the chloro-substituted ring. How can I improve selectivity for the activated ring?

The hydroxyl group is a much stronger activating group than the deactivating effect of the carbonyl on that ring.[4][15] Conversely, the chloro-substituted ring is deactivated by both the halogen and the carbonyl group. Therefore, bromination should preferentially occur on the hydroxyl-bearing ring. If you are observing otherwise, consider the following:

• Steric Hindrance: The ortho positions next to the hydroxyl group might be sterically hindered by the bulky benzoyl group, potentially favoring bromination on the less hindered para position of the other ring, despite its deactivation.[16][17][18]

• Lewis Acid Activity: A strong Lewis acid can activate the chloro-substituted ring enough to compete with the hydroxyl-activated ring.[5][19]

Solutions to Enhance Selectivity:

• Protect the Hydroxyl Group: Convert the -OH group to a less activating, but still ortho, para-directing group like an acetate (-OAc) or a methoxy (-OCH₃) group. This can temper its reactivity and potentially alter the directing effects. The protecting group can be removed after bromination.

• Use a Non-Lewis Acid Method: Avoid Lewis acids altogether. The bromination of phenols is often rapid and does not require a catalyst.[8][20] Using NBS in a solvent like DMF or acetic acid should strongly favor the activated ring.[7]

Q3: My reaction is very slow and gives a low yield, even with a Lewis acid catalyst. What could be the issue?

Low reactivity can be a problem if your target position is heavily deactivated or if the reaction conditions are not optimal.

• Deactivation: The combined deactivating effects of the chloro and carbonyl groups can make the chloro-substituted ring very electron-poor and unreactive towards electrophilic substitution.[3][21]

• Insufficient Catalyst Activity: The Lewis acid may be poisoned by the hydroxyl group or the carbonyl oxygen, reducing its effectiveness.

• Poor Solubility: The starting material may not be fully dissolved in the chosen solvent, leading to a slow, heterogeneous reaction.

Troubleshooting Steps for Low Reactivity:

Problem	Potential Cause	Suggested Solution
Low Conversion	Strong deactivation of the target aromatic ring.	Use a more powerful brominating system, such as Br₂ with a stoichiometric amount of a strong Lewis acid (e.g., AlCl₃).[6][22] Consider higher temperatures.
Catalyst poisoning by Lewis basic sites (-OH, C=O).	Use a stronger Lewis acid or a different catalyst system. Alternatively, protect the hydroxyl group.
Reaction Stalls	Poor solubility of the starting material.	Screen for a solvent in which the chloro-hydroxybenzophenone has better solubility (e.g., 1,2-dichloroethane, nitrobenzene).
Inactive brominating agent.	Check the quality of your NBS; it can decompose over time. Recrystallize if necessary.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors controlling regioselectivity in the bromination of a chloro-hydroxybenzophenone?

Regioselectivity is governed by a hierarchy of electronic and steric effects from the substituents on the aromatic rings.

• Directing Effects of Substituents: This is the most critical factor. The substituents direct the incoming electrophile (bromine) to specific positions.[1][2]

  • -OH (Hydroxyl): A strongly activating group that directs incoming electrophiles to the ortho and para positions. It donates electron density to the ring through resonance.[4][23]

  • -Cl (Chloro): A weakly deactivating group that also directs ortho and para. It withdraws electron density inductively but can donate via resonance.[2][15]

  • -C=O (Benzoyl): A deactivating group that directs incoming electrophiles to the meta position by withdrawing electron density from the ring through resonance.[1][23]

• Ring Activation vs. Deactivation: The ring with the powerful activating -OH group will be significantly more nucleophilic and thus more reactive towards bromination than the ring bearing the deactivating -Cl and -C=O groups.[3]

• Steric Hindrance: Bulky groups can block access to adjacent positions. For example, the large benzoyl group may hinder attack at the ortho positions of the hydroxyl-bearing ring, potentially making the para position more accessible.[16][18]

Caption: Key substituent effects on the benzophenone core.

Q2: Should I use elemental bromine (Br₂) or N-Bromosuccinimide (NBS) for my reaction?

The choice depends on the desired reactivity and selectivity.

• Elemental Bromine (Br₂): Often used with a Lewis acid catalyst (e.g., FeBr₃), this is a powerful brominating system suitable for deactivated rings.[6][24] However, for highly activated rings like phenols, it can lead to over-bromination and poor selectivity.[20]

• N-Bromosuccinimide (NBS): Generally considered a milder and more selective source of electrophilic bromine.[7][8] It is particularly effective for brominating activated rings like phenols and anilines, often with high para-selectivity in polar solvents.[7][13] For many applications involving chloro-hydroxybenzophenone, NBS is the preferred starting reagent due to the presence of the strongly activating hydroxyl group.

Q3: How do I analyze the isomeric purity of my final product?

A combination of chromatographic and spectroscopic techniques is essential for accurately determining the isomer ratio.

• High-Performance Liquid Chromatography (HPLC): This is often the primary tool for separating and quantifying isomers.[25][26] Reversed-phase HPLC is a good starting point, but specialized columns (e.g., phenyl, PFP) may be required for isomers with similar polarities.[27]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for separating volatile derivatives and provides mass data for identification. However, isomers often have very similar mass spectra, so good chromatographic separation is crucial.[27]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable for structure elucidation. The coupling patterns and chemical shifts of the aromatic protons will be distinct for each isomer, allowing for unambiguous identification and quantification from the crude reaction mixture.

Experimental Protocol: Selective Monobromination of 4-Chloro-2'-hydroxybenzophenone

This protocol provides a starting point for the selective bromination at the position para to the hydroxyl group, which is the most likely outcome due to the powerful directing effect of the -OH group and potential steric hindrance at the ortho position.

Materials:

• 4-Chloro-2'-hydroxybenzophenone

• N-Bromosuccinimide (NBS), recrystallized

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and inert atmosphere setup (N₂ or Ar)

Procedure:

• Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 1.0 equivalent of 4-chloro-2'-hydroxybenzophenone in anhydrous DMF (approx. 0.2 M concentration).

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Reagent Addition: Add 1.05 equivalents of recrystallized NBS to the solution in one portion with vigorous stirring. Note: Adding NBS as a solid is generally acceptable, but for better control, it can be dissolved in a minimum amount of DMF and added dropwise.

• Reaction Monitoring: Stir the reaction at 0°C and monitor its progress by TLC or LC-MS every 30 minutes. If the reaction is sluggish, allow it to warm slowly to room temperature.

• Quenching: Once the starting material is consumed (typically 1-4 hours), quench the reaction by pouring the mixture into a separatory funnel containing an equal volume of water and DCM.

• Workup:

  • Extract the aqueous layer with DCM (2x).

  • Combine the organic layers and wash sequentially with saturated aqueous Na₂S₂O₃ (to remove any unreacted bromine), saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the desired isomer.

• Characterization: Confirm the structure and purity of the product using NMR, IR, and mass spectrometry.

References

• Master Organic Chemistry. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. [Link]

• Filo. (2025, June 13). Discuss the role of lewis acid in the preparation of aryl bromide and chloride in the dark. [Link]

• Wikipedia. Electrophilic aromatic directing groups. [Link]

• ChemTalk. (2024, May 13). Directing Effects. [Link]

• Wikipedia. N-Bromosuccinimide. [Link]

• KPU Pressbooks. 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II. [Link]

• Organic Chemistry Tutor. Directing Effects in Electrophilic Aromatic Substitution Reactions. [Link]

• RSC Publishing. Solid state nuclear bromination with N-bromosuccinimide. Part 1. Experimental and theoretical studies on some substituted aniline, phenol and nitro aromatic compounds. [Link]

• Chemia. (2022, April 8). Active/inactive aromatic ring bromination: Bromination reactions that use NBS (2): N-bromo compounds (4): Discussion series on bromination/iodination reactions 4. [Link]

• Master Organic Chemistry. (2025, February 28). Electrophilic Aromatic Substitution: The Six Key Reactions. [Link]

• ResearchGate. Effect of solvent polarity and temperature on product regioselectivity. [Link]

• Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Solvent effect on the ortho : para ratio in the bromination of phenols. Bromination with bromocyclohexadienones and N-bromosuccinimide. [Link]

• Synthesis. Electrophilic Bromination of meta-Substituted Anilines with N-Bromosuccinimide: Regioselectivity and Solvent Effect. [Link]

• Common Organic Chemistry. Bromination - Common Conditions. [Link]

• Brainly.in. (2025, September 3). NBS reaction of phenol. [Link]

• Toppr. (2018, March 17). What is the role of lewis acid in preparation of aryl bromides and chlorides in dark?. [Link]

• Making Molecules. (2025, June 19). Electrophilic Aromatic Substitution. [Link]

• YouTube. (2025, March 17). Solvent effect on regioselectivity of bromination of 2-isopropylphenol. [Link]

• Chemistry LibreTexts. (2022, September 24). 16.1: Electrophilic Aromatic Substitution Reactions - Bromination. [Link]

• ResearchGate. (2025, August 6). The intermediates in the interaction of phenols with N-bromosuccinimide. [Link]

• MSU chemistry. Substitution Reactions of Benzene and Other Aromatic Compounds. [Link]

• Chemistry Steps. (2024, February 10). Benzylic Bromination. [Link]

• Wikipedia. Electrophilic aromatic substitution. [Link]

• PNAS. (2021, September 20). Electrophilic aromatic substitution reactions of compounds with Craig-Möbius aromaticity. [Link]

• PMC. (2022, March 15). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?. [Link]

• University of Calgary. Ch4 : Selectivity. [Link]

• Quora. (2017, November 18). Which is more stable, ortho or para?. [Link]

• SlidePlayer. (2023, October 3). Electrophilic Aromatic Substitution (EAS)SEAr:. [Link]

• NC State University Libraries. 8.3 Electrophilic Aromatic Substitution Reactions: Bromination – Fundamentals of Organic Chemistry. [Link]

• Longdom. Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. [Link]

• PMC. (2025, December 11). Visible-light promoted late-stage chlorination and bromination of quinones and (hetero)arenes utilizing aqueous HCl or HBr as halogen donors. [Link]

• RotaChrom. (2024, November 7). The Science and Strategy Behind Isomer Separation: Advancements in Chromatography for Precision Purification (Isomerism Part 1). [Link]

• YouTube. (2018, May 6). Aromatic Halogenation Mechanism - Chlorination, Iodination & Bromination of Benzene. [Link]

• PMC. Development of a sensitive analytical method for the simultaneous analysis of Benzophenone-type UV filters and paraben preservatives in umbilical cord blood. [Link]

• LCGC International. Finding the Best Separation for Enantiomeric Mixtures. [Link]

• Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). The ortho : para ratio in the bromination of phenol. Evidence for a co-ordination effect. [Link]

• International Journal of Research in Applied Science and Engineering Technology. (2020, April). A Novel Method for Synthesis of 4-Chloro, 4’-Hydroxy Benzophenone. [Link]

• RSC Publishing. Materials Chemistry B. [Link]

• Master Organic Chemistry. (2013, October 31). Selectivity in Free Radical Reactions: Bromination vs. Chlorination. [Link]

• Google Patents. CN104030911A - Method for preparing 4-chloro-4'-hydroxybenzophenone.

• European Patent Office. Process for the preparation of 4-hydroxybenzophenones - EP 0128693 A2. [Link]

• YouTube. (2018, May 8). Ortho Meta Para Directors - Activating and Deactivating Groups. [Link]

• Chemistry LibreTexts. (2022, September 24). 16.5: An Explanation of Substituent Effects. [Link]

• Khan Academy. Selectivity of Bromination vs Chlorination (video). [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 3. Directing Effects | ChemTalk [chemistrytalk.org]
• 4. 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II [kpu.pressbooks.pub]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 8. Bromination - Common Conditions [commonorganicchemistry.com]
• 9. Solid state nuclear bromination with N-bromosuccinimide. Part 1. Experimental and theoretical studies on some substituted aniline, phenol and nitro aromatic compounds - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 10. brainly.in [brainly.in]
• 11. Bromination reactions that use NBS(active/inactive aromatic ring brominationActive/inactive aromatic ring bromination:Bromination reactions that use NBS(2):N-bromo compounds(4):Discussion series on bromination/iodination reactions 4 – Chemia [chemia.manac-inc.co.jp]
• 12. researchgate.net [researchgate.net]
• 13. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
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• 16. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 17. Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - PMC [pmc.ncbi.nlm.nih.gov]
• 18. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 19. Discuss the role of lewis acid in the preparation of aryl bromide and chl.. [askfilo.com]
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• 27. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of 3-Bromo-5-chloro-2-hydroxybenzophenone

Welcome to the technical support center for 3-Bromo-5-chloro-2-hydroxybenzophenone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on the stability of this compound, particularly under acidic conditions. Here, you will find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the integrity of your research.

I. Introduction to 3-Bromo-5-chloro-2-hydroxybenzophenone

3-Bromo-5-chloro-2-hydroxybenzophenone is a halogenated aromatic ketone with a complex substitution pattern. Its utility as a building block in the synthesis of pharmaceuticals and other high-value chemical entities is significant. However, the presence of multiple functional groups, including a phenolic hydroxyl group and halogen substituents on the aromatic rings, presents unique stability challenges, especially in acidic environments. Understanding these challenges is paramount for developing robust synthetic routes, stable formulations, and reliable analytical methods.

II. Frequently Asked Questions (FAQs)

Q1: How stable is 3-Bromo-5-chloro-2-hydroxybenzophenone in acidic solutions?

A1: The stability of 3-Bromo-5-chloro-2-hydroxybenzophenone in acidic solutions is moderate and highly dependent on the specific conditions. Factors such as the type and concentration of the acid, temperature, presence of light, and the solvent system all play a crucial role.[1][2] Generally, prolonged exposure to strong acidic conditions, especially at elevated temperatures, can lead to degradation.

Q2: What are the primary degradation pathways for this compound under acidic stress?

A2: While specific degradation pathways for this exact molecule are not extensively documented in publicly available literature, based on the chemistry of related benzophenones and halogenated phenols, several pathways can be predicted. Acid-catalyzed hydrolysis is a common degradation reaction for many organic compounds.[1][3][4] For this molecule, protonation of the carbonyl oxygen could make the central carbon more susceptible to nucleophilic attack by water, potentially leading to cleavage of the bond between the carbonyl carbon and one of the aromatic rings. Additionally, reactions involving the phenolic hydroxyl group or the halogen substituents are possible, though typically require more forcing conditions.

Q3: I'm observing an unexpected peak in my HPLC analysis after storing my sample in an acidic mobile phase. What could it be?

A3: An unexpected peak likely indicates the formation of a degradation product. To identify it, consider the following:

• Mass Spectrometry (MS): Couple your HPLC to a mass spectrometer to obtain the molecular weight of the unknown peak. This is the most direct way to get information about its identity.

• Forced Degradation Study: Intentionally degrade a small sample of your compound under more aggressive acidic conditions (e.g., higher acid concentration or temperature) and monitor the formation of the new peak.[1][5][6] This can help confirm that the peak is indeed a degradant.

• Fragmentation Analysis: If using MS/MS, the fragmentation pattern of the new peak can provide structural clues.

Q4: What are the recommended storage conditions for solutions of 3-Bromo-5-chloro-2-hydroxybenzophenone in acidic media?

A4: To minimize degradation, acidic solutions of this compound should be:

• Prepared Fresh: Whenever possible, prepare solutions immediately before use.

• Stored Cold: If short-term storage is necessary, keep the solution at 2-8°C.

• Protected from Light: Store in amber vials or wrap vials in aluminum foil, as some benzophenones are known to be photolabile.[7][8]

III. Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Observed Problem	Potential Cause	Recommended Solution & Rationale
Decreasing peak area of the parent compound over time in HPLC analysis.	Degradation of the compound in the acidic mobile phase or sample diluent.	Solution: Neutralize the sample with a suitable base or buffer before analysis.[7] If the mobile phase is the issue, consider using a less acidic mobile phase or a faster analysis time. Rationale: Minimizing the time the compound is exposed to acidic conditions will reduce the extent of degradation.
Inconsistent analytical results between different batches of the same experiment.	Variable exposure to light, temperature fluctuations, or differences in the age of the acidic solutions used.	Solution: Standardize all experimental parameters. Use freshly prepared acidic solutions, control the temperature of your samples and instrument, and protect samples from light. Rationale: Consistency in experimental conditions is key to obtaining reproducible results.
Formation of multiple, unknown peaks in a forced degradation study.	Over-stressing the sample, leading to secondary or tertiary degradation products.[1]	Solution: Reduce the severity of the stress conditions. Use a lower acid concentration, decrease the temperature, or shorten the exposure time.[7] Aim for 5-20% degradation of the parent compound. Rationale: The goal of a forced degradation study is to generate the primary degradation products that are likely to form under normal storage conditions, not to completely destroy the molecule.
Poor peak shape or resolution in HPLC analysis.	Interaction of the compound or its degradants with the stationary phase, or co-elution of closely related species.	Solution: Optimize the HPLC method. Experiment with different columns (e.g., C18, phenyl), mobile phase compositions, and gradients. Adjusting the pH of the mobile phase can also significantly impact peak shape for ionizable compounds. Rationale: A well-developed HPLC method is crucial for accurately separating and quantifying the parent compound and its degradation products.

IV. Experimental Protocols

Protocol 1: Acidic Stress Testing (Forced Degradation)

This protocol outlines a general procedure for conducting an acidic stress test to evaluate the stability of 3-Bromo-5-chloro-2-hydroxybenzophenone.

Objective: To generate potential degradation products and assess the stability of the compound under acidic conditions.

Materials:

• 3-Bromo-5-chloro-2-hydroxybenzophenone

• Methanol or Acetonitrile (HPLC grade)

• Hydrochloric Acid (HCl), 0.1 M and 1 M

• Sodium Hydroxide (NaOH), 0.1 M and 1 M

• Volumetric flasks, pipettes, and vials

• HPLC system with UV or MS detector

Procedure:

• Sample Preparation: Prepare a stock solution of 3-Bromo-5-chloro-2-hydroxybenzophenone in methanol or acetonitrile at a concentration of approximately 1 mg/mL.

• Stress Conditions:

  • Pipette a known volume of the stock solution into separate vials.

  • Add an equal volume of 0.1 M HCl to one vial and 1 M HCl to another.

  • For a control, add an equal volume of purified water to a third vial.

• Incubation:

  • Incubate the vials at room temperature and at an elevated temperature (e.g., 60°C).[7]

  • Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: Before analysis, neutralize the acidic samples by adding an equivalent amount of NaOH. For example, if you took a 1 mL aliquot from the 0.1 M HCl sample, add 1 mL of 0.1 M NaOH.

• Analysis: Analyze the samples by a suitable, stability-indicating HPLC method.

• Data Evaluation: Compare the chromatograms of the stressed samples to the control. Calculate the percentage of degradation and identify any new peaks that have formed.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent compound from its potential degradation products.

Starting Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: Start with a suitable gradient, for example, 50% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detector: UV at a wavelength where the compound has maximum absorbance.

Optimization Strategy:

• Inject a mixture of a stressed (degraded) and an unstressed sample.

• Assess the resolution between the parent peak and any degradation peaks.

• If resolution is poor, adjust the gradient slope, initial and final mobile phase composition, or try a different organic modifier (e.g., methanol).

• Consider a different stationary phase (e.g., a phenyl column) if C18 does not provide adequate separation.

V. Visualizations

Diagram 1: General Workflow for Acid Stability Assessment

Caption: Workflow for Acidic Forced Degradation Study.

Diagram 2: Potential Acid-Catalyzed Degradation

Caption: Hypothetical Acid Hydrolysis Pathway.

VI. References

• Alsante, K. M., et al. (2011). The Role of Forced Degradation in Pharmaceutical Development. In Pharmaceutical Stress Testing: Predicting Drug Degradation (pp. 1-66). Drugs and the Pharmaceutical Sciences, 131. [Link]

• Veeprho. (2020). Stress Testing Study Design. [Link]

• ICH Harmonised Tripartite Guideline. (2003). Q1A(R2): Stability Testing of New Drug Substances and Products. [Link]

• Baertschi, S. W., et al. (Eds.). (2011). Pharmaceutical Stress Testing: Predicting Drug Degradation. CRC Press. [Link]

• De Wolfe, R. H., et al. (1965). General acid catalysis in benzophenone ketal hydrolysis. The Journal of Organic Chemistry. [Link]

• Han, W. W., et al. (1977). Kinetics and mechanisms of hydrolysis of 1,4-benzodiazepines II: oxazepam and diazepam. Journal of Pharmaceutical Sciences. [Link]

• International Conference on Harmonisation. (1996). Q1B: Photostability Testing of New Drug Substances and Products. [Link]

• Klick, S., et al. (2005). Toward a Generic Approach for Stress Testing of Drug Substances and Drug Products. Pharmaceutical Technology. [Link]

• Rizwan, M., et al. (2022). Forced Degradation – A Review. Research Journal of Pharmacy and Technology. [Link]

• SciSpace. (n.d.). Guidance on Conduct of Stress Tests to Determine Inherent Stability of Drugs. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Structural Elucidation of 3-Bromo-5-chloro-2-hydroxybenzophenone: A Single-Crystal X-ray Diffraction Perspective

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and materials science, a precise understanding of a molecule's three-dimensional structure is paramount. This guide provides an in-depth technical comparison of single-crystal X-ray diffraction (SCXRD) for the structural analysis of 3-Bromo-5-chloro-2-hydroxybenzophenone, a halogenated benzophenone derivative. While a definitive crystal structure for this specific molecule is not publicly available, this guide will leverage data from closely related compounds to illustrate the power of SCXRD and compare its utility against other analytical techniques.

Benzophenones are a class of compounds with significant applications, including their use as UV blockers and photosensitizers.[1][2] Their efficacy and safety are intrinsically linked to their solid-state structure, making techniques that can unravel these details indispensable.

The Unambiguous Power of Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction stands as the "gold standard" for determining the atomic arrangement within a crystalline solid.[3] This technique provides unequivocal data on bond lengths, bond angles, and the spatial relationship between atoms, which are critical for understanding a molecule's chemical behavior and its interactions in a biological or material context.

Key Insights from SCXRD:

• Absolute Stereochemistry: Crucial for chiral drug molecules, SCXRD can determine the absolute configuration of stereocenters.

• Polymorphism: Benzophenone derivatives are known to exhibit polymorphism, where a compound exists in multiple crystalline forms with different physical properties.[4][5] SCXRD is the definitive method for identifying and characterizing these polymorphs.

• Intermolecular Interactions: The analysis of the crystal packing reveals a wealth of information about non-covalent interactions such as hydrogen bonding and halogen bonding, which are critical in crystal engineering and drug-receptor binding.[6][7] Halogenated organic compounds, like the title molecule, are known to participate in significant halogen···halogen and other intermolecular interactions.[8][9][10]

Experimental Protocol: Single-Crystal X-ray Diffraction of 3-Bromo-5-chloro-2-hydroxybenzophenone

The following protocol outlines the key steps for obtaining and analyzing single crystals of the target compound.

Step 1: Synthesis and Crystallization

The synthesis of 3-Bromo-5-chloro-2-hydroxybenzophenone would likely proceed via a Friedel-Crafts acylation of a suitable substituted phenol. Precursors such as 3-bromo-5-chloro-2-hydroxyacetophenone are commercially available.[11][12][13]

Crystallization Workflow:

Caption: Workflow for obtaining single crystals.

The choice of solvent is critical for growing high-quality single crystals. A range of solvents with varying polarities should be screened. Slow evaporation, vapor diffusion, and slow cooling are common techniques to induce crystallization.

Step 2: Data Collection and Structure Solution

A suitable single crystal is mounted on a goniometer and placed in the X-ray beam of a diffractometer. Data is collected as the crystal is rotated. The resulting diffraction pattern is then used to solve and refine the crystal structure using specialized software.

Data Collection and Refinement Process:

Caption: From diffraction data to final structure.

Comparison with Alternative Techniques

While SCXRD is unparalleled for definitive structural elucidation, other techniques provide complementary information or are more suitable when single crystals are unavailable.[14][15][16]

Technique	Information Provided	Advantages	Limitations
Single-Crystal XRD	Atomic coordinates, bond lengths/angles, polymorphism, intermolecular interactions.[3]	Unambiguous 3D structure.	Requires high-quality single crystals, which can be difficult to grow.[14]
Powder XRD (PXRD)	Crystalline phase identification, lattice parameters, crystallinity.[16]	Does not require single crystals; useful for bulk sample analysis.[16]	Provides averaged structural information; cannot determine the structure of a new compound alone.[17]
Solid-State NMR (ssNMR)	Local atomic environments, polymorphism, molecular dynamics.[17][18]	Can analyze non-crystalline (amorphous) materials and provides dynamic information.[19]	Does not provide a complete 3D structure on its own; interpretation can be complex.[20][21]
UV-Vis Spectroscopy	Electronic transitions (π→π, n→π).[1][22][23][24]	Sensitive to solvent effects and molecular environment; relatively simple and fast.	Provides limited structural information.
NMR Spectroscopy (in solution)	Connectivity and through-space correlations of atoms in a dissolved state.	Excellent for determining the molecular structure in solution.	Does not provide information on the solid-state packing and intermolecular interactions.

Case Study: Insights from a Structurally Related Compound

To illustrate the type of data obtained from an SCXRD experiment, let's consider the crystal structure of a related molecule, N′-(3-Bromo-5-chloro-2-hydroxybenzylidine)-2-hydroxybenzohydrazide.[25] The crystallographic data for this compound reveals a nearly planar molecule with specific intramolecular hydrogen bonds stabilizing its conformation. The crystal packing is dictated by intermolecular hydrogen bonds, forming chains within the crystal lattice.[25]

For 3-Bromo-5-chloro-2-hydroxybenzophenone, we would anticipate a non-planar structure due to the twist between the two phenyl rings around the central carbonyl group. The presence of the hydroxyl, bromo, and chloro substituents would likely lead to a rich network of intermolecular interactions, including hydrogen bonds and halogen bonds, which would be precisely mapped by SCXRD.

Conclusion

Single-crystal X-ray diffraction is an indispensable tool for the comprehensive structural characterization of 3-Bromo-5-chloro-2-hydroxybenzophenone and other pharmaceutical compounds. It provides an unparalleled level of detail regarding molecular conformation, polymorphism, and intermolecular interactions, which are critical for understanding and optimizing the properties of drug substances and materials. While other techniques like PXRD and ssNMR offer valuable complementary information, SCXRD remains the definitive method for elucidating the three-dimensional atomic arrangement in the solid state.

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A Senior Application Scientist's Guide to Elemental Analysis Validation for 3-Bromo-5-chloro-2-hydroxybenzophenone

In the landscape of pharmaceutical development, the precise characterization of active pharmaceutical ingredients (APIs) and their intermediates is not merely a regulatory formality but the bedrock of product safety and efficacy. For halogenated organic compounds such as 3-Bromo-5-chloro-2-hydroxybenzophenone, a key intermediate in the synthesis of various pharmaceutical agents, the accurate quantification of bromine and chlorine is paramount.[1] An incorrect halogen ratio can signify impurities or synthetic failures, impacting the final product's stability, therapeutic window, and toxicity profile.

This guide provides a comparative analysis of three prevalent analytical techniques for the elemental analysis of bromine and chlorine in 3-Bromo-5-chloro-2-hydroxybenzophenone. We will delve into the causality behind experimental choices and present validation protocols that ensure data integrity, aligning with the stringent requirements of regulatory bodies like the ICH.[2][3][4]

Comparative Analysis of Analytical Methodologies

The selection of an analytical technique is a critical decision driven by a balance of sensitivity, specificity, sample throughput, and the specific goals of the analysis. For a halogenated compound, the primary challenge lies in efficiently liberating the halogens from the organic matrix for accurate quantification. We will compare Combustion Ion Chromatography (CIC), Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), and Wavelength Dispersive X-Ray Fluorescence (WDXRF).

Combustion Ion Chromatography (CIC)

Expertise & Experience: CIC is a robust and widely adopted technique for halogen analysis because it physically separates the combustion and detection steps.[5] This separation is its core strength; the initial combustion completely destroys the organic matrix, converting covalently bound halogens into mineral acids (HBr and HCl), which are then readily analyzed by the highly specific and sensitive ion chromatography system.[6][7] This eliminates complex matrix interferences that can plague other methods.

Principle of Operation The sample is combusted at high temperatures (typically >900°C) in an oxygen-rich atmosphere.[8] The resulting gases, containing the halogenated species, are passed through an aqueous absorption solution.[9] This solution is then injected into an ion chromatograph, where the halide ions (Br⁻ and Cl⁻) are separated on an ion-exchange column and quantified by a conductivity detector.[9]

Experimental Protocol: CIC Validation

1. Sample Preparation and Combustion:

• Accurately weigh approximately 1-5 mg of 3-Bromo-5-chloro-2-hydroxybenzophenone into a sample boat. The use of a microbalance is critical as results are based on weight percent.[10]

• Place the boat into the automated sample introduction system of the combustion furnace.

• Set the furnace temperature profile. A multi-step ramp is often employed to ensure complete and controlled combustion, preventing explosive decomposition of the organic matrix.[5]

• The combustion byproducts are absorbed into a solution, typically deionized water or a dilute hydrogen peroxide solution.[7]

2. Ion Chromatography Analysis:

• The absorption solution is automatically injected into the IC system.

• Mobile Phase (Eluent): A hydroxide or carbonate/bicarbonate eluent is pumped through the system to separate the anions.

• Separation: The sample passes through a guard column to remove contaminants and then an analytical column (e.g., Thermo Scientific™ Dionex™ IonPac™ AS17-C) where Cl⁻ and Br⁻ are separated based on their interaction with the ion-exchange resin.[6]

• Suppression: After separation, the eluent passes through a suppressor which reduces the background conductivity of the eluent, thereby enhancing the signal-to-noise ratio for the analyte ions.[9]

• Detection: A conductivity detector measures the electrical conductance of the separated ions as they elute.[9]

3. Calibration and Validation:

• Linearity: Prepare a series of aqueous calibration standards containing known concentrations of chloride and bromide (e.g., from traceable NaCl and NaBr salts) covering the expected working range. Analyze these to establish the linearity of the detector response.

• Accuracy: Analyze a certified reference material (if available) or perform spike recovery experiments. For the latter, a known amount of a halogen standard is added to a pre-analyzed sample matrix, and the recovery percentage is calculated. Acceptance criteria are typically 90-110%.[11]

• Precision (Repeatability): Analyze a minimum of six replicate samples of 3-Bromo-5-chloro-2-hydroxybenzophenone and calculate the relative standard deviation (RSD), which should typically be ≤2% for drug products.[11]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine based on the standard deviation of the response and the slope of the calibration curve.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

Expertise & Experience: ICP-MS is renowned for its exceptional sensitivity, capable of detecting elements at trace and ultra-trace levels (ppb to ppt).[12] However, its application to halogens is challenging due to their high ionization potentials in standard argon plasma.[13][14] This means that elements like chlorine and bromine do not ionize efficiently, leading to weaker signals compared to metals.[13] Furthermore, significant polyatomic interferences (e.g., ³⁵Cl⁺ interfered by ¹⁶O¹⁸O¹H⁺) can obscure the analyte signal, necessitating advanced instrumentation like triple quadrupole ICP-MS (ICP-MS/MS) to achieve reliable results.[13][15]

Principle of Operation A liquid sample is nebulized into a high-temperature (6000-10000 K) argon plasma, which desolvates, atomizes, and ionizes the elements.[16] The resulting ions are then guided into a mass spectrometer, which separates them based on their mass-to-charge ratio (m/z). A detector counts the ions for each m/z, allowing for quantification.

Experimental Protocol: ICP-MS Validation

1. Sample Preparation:

• Microwave-Assisted Digestion: Accurately weigh a small amount of the sample into a microwave digestion vessel. Add a suitable digestion medium (e.g., ammonium hydroxide or an appropriate organic solvent compatible with the ICP-MS introduction system). Direct analysis of dissolved samples is preferred to avoid loss of volatile halogen species.[17]

• The choice of solvent is critical; it must dissolve the sample without introducing interfering elements or extinguishing the plasma.[17]

• Dilute the digested sample with high-purity deionized water to a final concentration suitable for ICP-MS analysis, typically in the low µg/L range.

2. ICP-MS Analysis:

• Instrumentation: Utilize a triple quadrupole ICP-MS system for interference removal.

• Reaction/Collision Cell: Introduce a reaction gas (e.g., O₂) into the cell.[15] This gas reacts with or collides with interfering polyatomic ions, shifting their mass or breaking them apart, while the target analyte ions (e.g., ³⁵Cl⁺, ⁷⁹Br⁺) are allowed to pass through to the second quadrupole for analysis.[15]

• Tuning: Optimize plasma conditions (e.g., RF power, nebulizer gas flow) and cell gas flow rates to maximize analyte sensitivity while minimizing interferences.

3. Calibration and Validation:

• Linearity: Prepare matrix-matched calibration standards by spiking a blank solvent with known concentrations of Cl and Br. Matrix matching is crucial to account for any signal suppression or enhancement effects from the sample matrix.[18]

• Accuracy: Perform spike recovery experiments as described for CIC. Given the complexity of the sample preparation, this is a critical validation parameter.

• Precision (Intermediate Precision): The analysis should be repeated by a different analyst on a different day to assess the method's reproducibility.[11]

• Specificity: The primary validation of specificity comes from the use of high-resolution or triple quadrupole ICP-MS to resolve the analyte signals from spectral interferences.[17] Verifying results using a secondary, interference-free isotope (e.g., ³⁷Cl, ⁸¹Br) provides further confidence.

Wavelength Dispersive X-Ray Fluorescence (WDXRF)

Expertise & Experience: XRF is a non-destructive technique that offers rapid analysis with minimal sample preparation.[19] This is a significant advantage for high-throughput screening. However, its sensitivity is generally lower than CIC and ICP-MS, typically in the parts-per-million (ppm) range.[19][20] For elemental analysis where the elements of interest (Br and Cl) are major constituents (i.e., percent level), XRF's sensitivity is more than adequate. Matrix effects, where the absorption and scattering of X-rays are influenced by the overall composition of the sample, are the primary challenge and must be corrected for.[21]

Principle of Operation The sample is irradiated with high-energy primary X-rays from an X-ray tube.[22] This causes the ejection of inner-shell electrons from the atoms in the sample. Electrons from outer shells then drop down to fill these vacancies, emitting secondary (fluorescent) X-rays in the process.[22] The wavelength of these fluorescent X-rays is characteristic of the element from which they were emitted. A WDXRF spectrometer uses diffraction crystals to separate the different wavelengths before they reach the detector, providing high resolution and minimizing spectral overlap.

Experimental Protocol: WDXRF Validation

1. Sample Preparation:

• Pressed Pellet: Accurately weigh the 3-Bromo-5-chloro-2-hydroxybenzophenone powder and press it into a pellet using a hydraulic press. A binding agent (e.g., cellulose) may be mixed with the sample to improve pellet integrity.

• The consistency of pellet preparation (mass, pressure, thickness) is vital for reproducibility.

2. WDXRF Analysis:

• Place the pellet into the spectrometer.

• Select the appropriate analyzing crystals for bromine (e.g., LiF200) and chlorine (e.g., PET or Ge).

• The instrument scans through the appropriate angles (2θ) to measure the intensity of the characteristic Kα lines for both Cl and Br.

3. Calibration and Validation:

• Linearity: Prepare a set of calibration standards by mixing known quantities of the analyte with a matrix-blank powder (e.g., a similar organic compound without halogens). Press these mixtures into pellets and analyze to create a calibration curve of intensity vs. concentration.

• Accuracy: Analyze a certified reference material of a similar matrix. If unavailable, results can be cross-validated against a primary method like CIC.

• Precision (Repeatability): Repeatedly measure the same pellet (e.g., 10 times) without removing it from the instrument to assess short-term instrument stability. Also, prepare and analyze multiple pellets from the same sample batch to evaluate the precision of the entire method.

• Robustness: Test the effect of small variations in sample preparation, such as pellet thickness or pressure, on the analytical results.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of each validated method for the analysis of 3-Bromo-5-chloro-2-hydroxybenzophenone.

Performance Parameter	Combustion Ion Chromatography (CIC)	ICP-MS (Triple Quadrupole)	Wavelength Dispersive XRF (WDXRF)
Principle	Combustion followed by IC	Plasma Ionization & Mass Separation	X-ray Fluorescence
Typical LOD/LOQ	Low ppm / Mid ppm	Low ppb / Mid ppb	Mid-to-High ppm
Precision (%RSD)	< 2%	< 5%	< 1% (at % levels)
Accuracy (Recovery)	95-105%	90-110%	98-102% (with proper calibration)
Sample Preparation	Simple (weighing)	Complex (digestion)	Simple (pellet pressing)
Analysis Time/Sample	~15-20 minutes[5]	~5-10 minutes (post-digestion)	~2-5 minutes
Matrix Effects	Minimal	Significant	Significant
Destructive?	Yes	Yes	No

Workflow & Logic Visualization

A robust validation process follows a logical progression from method selection to routine implementation, ensuring that the chosen analytical procedure is fit for its intended purpose.[23][24][25]

Caption: Workflow for Analytical Method Validation.

Conclusion and Recommendation

For the elemental analysis validation of 3-Bromo-5-chloro-2-hydroxybenzophenone, where bromine and chlorine are integral components of the molecule, the analytical goal is the accurate determination of percent-level composition rather than trace impurity screening.

• Combustion Ion Chromatography (CIC) stands out as the most suitable primary or reference method. Its ability to completely eliminate the organic matrix ensures an interference-free analysis, providing a high degree of accuracy and reliability.[6] It is the authoritative choice for definitively validating the elemental composition.

• Wavelength Dispersive X-Ray Fluorescence (WDXRF) is an excellent secondary or routine quality control method. Once calibrated against a primary method like CIC, its speed, ease of use, and non-destructive nature make it ideal for high-throughput analysis in a manufacturing environment.[19]

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) , while exceptionally powerful for trace analysis, is overly complex and prone to unnecessary challenges for this specific application.[13][18] The difficulties associated with halogen ionization and polyatomic interferences make it an inefficient choice for quantifying major elemental constituents.

Ultimately, a robust validation strategy would employ CIC as the gold-standard method to establish the ground truth of the material's composition and to validate the accuracy of a more rapid, routine method like WDXRF for process control. This dual-pronged approach leverages the strengths of each technique, ensuring both scientific integrity and operational efficiency.

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• IndiaMART. (n.d.). 3-BROMO-5-CHLORO-2-HYDROXYBENZOPHEN&. Retrieved from [Link]

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A Comparative Guide to the Antimicrobial Activity of Benzophenone Derivatives

The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of effective therapeutic agents. Among these, benzophenone derivatives have emerged as a promising class of compounds with a broad spectrum of antimicrobial activities. This guide provides a comprehensive comparison of the antimicrobial efficacy of various benzophenone derivatives, supported by experimental data, to aid researchers and drug development professionals in this critical field.

Introduction: The Versatility of the Benzophenone Scaffold

Benzophenones, characterized by a diphenyl ketone core, are a well-established scaffold in medicinal chemistry.[1][2] Their structural versatility allows for a wide range of chemical modifications, leading to compounds with diverse biological activities, including anticancer, anti-inflammatory, and antiviral properties.[1][2] In recent years, significant research has focused on harnessing the benzophenone scaffold to develop novel antimicrobial agents effective against drug-resistant pathogens.[3][4]

The fundamental benzophenone structure serves as a versatile backbone for the addition of various pharmacophores, which can significantly modulate the compound's antimicrobial potency and spectrum. This guide will delve into the structure-activity relationships of these derivatives and compare their in vitro efficacy against a panel of clinically relevant bacteria and fungi.

Comparative Antimicrobial Efficacy: A Data-Driven Analysis

The antimicrobial activity of benzophenone derivatives is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that visibly inhibits the growth of a microorganism. The following table summarizes the MIC values of representative benzophenone derivatives against a selection of Gram-positive and Gram-negative bacteria, as well as fungi.

Derivative Class	Specific Compound	Gram-Positive Bacteria (MIC in µg/mL)	Gram-Negative Bacteria (MIC in µg/mL)	Fungi (MIC in µg/mL)	Reference
Benzophenone Tetraamides	Compound 4 & 5	S. aureus (MRSA, VISA, VRSA): 0.5 - 1.0	E. coli: Moderate activity (0.5 - 2.0 mg/L)	Not Reported	[3][4]
Benzophenone-Azetidinone Hybrids	Compound 9a, 9e, 9g	S. aureus, B. subtilis: Good inhibition	P. aeruginosa, K. pneumoniae: Moderate to poor inhibition	A. niger, P. chrysogenum: Good inhibition	[5]
Benzophenone-Triazole Derivatives	Compound 3a & 3b	B. subtilis, S. aureus: Interesting activity	E. coli: Slight resistance	C. albicans: Interesting activity	[6][7]
Hydroxybenzophenones	2,2′,4-trihydroxybenzophenone	S. aureus: 62.5 - 250	S. Typhimurium: 62.5 - 250	Not Reported	[8]
Natural Benzophenones (from Garcinia)	Xanthochymol	Methicillin-resistant S. aureus (MRSA): 3.1 - 12.5	Not Reported	Not Reported	[9]

Key Insights from the Data:

• Potency against Gram-Positive Bacteria: Several classes of benzophenone derivatives, particularly the tetraamides and natural benzophenones like xanthochymol, exhibit potent activity against Gram-positive bacteria, including multidrug-resistant strains such as MRSA.[3][4][9]

• Challenges with Gram-Negative Bacteria: Achieving high potency against Gram-negative bacteria appears to be more challenging, with many derivatives showing only moderate or slight activity.[5][6][7] The outer membrane of Gram-negative bacteria often presents a formidable barrier to drug penetration.

• Antifungal Potential: Benzophenone-azetidinone and benzophenone-triazole hybrids have demonstrated promising antifungal activity against pathogenic fungi like Candida albicans, Aspergillus niger, and Penicillium chrysogenum.[5][6][7]

• Role of Hydroxylation: The presence of hydroxyl groups, as seen in 2,2′,4-trihydroxybenzophenone, contributes to broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[8]

Structure-Activity Relationship (SAR): Decoding the Molecular Architecture of Activity

The antimicrobial efficacy of benzophenone derivatives is intricately linked to their molecular structure. Understanding these structure-activity relationships is crucial for the rational design of more potent and selective antimicrobial agents.

The Essential Benzophenone Core

Extensive studies have revealed that the benzophenone scaffold is absolutely essential for the antibacterial activity of many derivatives.[3][4] This core structure likely provides the necessary steric and electronic properties for interaction with microbial targets.

The Impact of Substituents

The nature and position of substituents on the phenyl rings of the benzophenone core play a pivotal role in determining the antimicrobial activity.

• Cationic Groups: The presence of a cationic group is crucial for the activity of benzophenone-based tetraamides.[3][4] These positively charged moieties are thought to facilitate interaction with the negatively charged bacterial cell membrane.

• Heterocyclic Moieties: The incorporation of heterocyclic rings, such as 1,2,3-triazoles and azetidinones, can confer broad-spectrum antimicrobial activity.[5][6][7] These additions can influence the compound's lipophilicity, solubility, and ability to interact with specific microbial enzymes or cellular components.

• Hydroxyl Groups: As previously mentioned, hydroxyl substitutions can enhance antimicrobial activity. This is likely due to their ability to form hydrogen bonds with target molecules and potentially disrupt membrane integrity.[8]

The following diagram illustrates the key structural features influencing the antimicrobial activity of benzophenone derivatives.

Caption: Key structural determinants of antimicrobial activity in benzophenone derivatives.

Mechanism of Action: Unraveling the Antimicrobial Strategy

While the precise mechanism of action can vary between different benzophenone derivatives, a recurring theme is the disruption of the bacterial cell membrane.

For instance, benzophenone-based tetraamides have been shown to cause membrane depolarization.[3][4] This disruption of the membrane potential leads to a cascade of events, ultimately resulting in cell death. This mechanism is distinct from that of many conventional antibiotics that target DNA, protein, or cell wall synthesis, making these compounds promising candidates against resistant strains.[4]

The proposed mechanism of membrane depolarization is depicted below:

Caption: Simplified pathway of bacterial cell death induced by membrane depolarization.

Experimental Protocol: Broth Microdilution for MIC Determination

To ensure the reproducibility and comparability of antimicrobial susceptibility data, standardized methodologies are essential. The broth microdilution method is a widely accepted technique for determining the MIC of an antimicrobial agent.[5]

Objective: To determine the minimum inhibitory concentration (MIC) of a benzophenone derivative against a specific microorganism.

Materials:

• Benzophenone derivative stock solution (in a suitable solvent like DMSO)

• Sterile 96-well microtiter plates

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microbial inoculum, adjusted to a 0.5 McFarland standard

• Positive control (broth with inoculum, no compound)

• Negative control (broth only)

• Solvent control (broth with inoculum and the highest concentration of the solvent used)

• Incubator

Procedure:

• Preparation of Compound Dilutions:

  • Dispense 50 µL of sterile broth into all wells of a 96-well plate, except for the first column.

  • Add 100 µL of the benzophenone stock solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, mixing, and repeating this process across the plate. Discard the final 50 µL from the last well.

• Inoculation:

  • Prepare the microbial inoculum and dilute it in the appropriate broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

  • Add 50 µL of the diluted inoculum to each well (except the negative control wells).

• Incubation:

  • Cover the plate and incubate at the appropriate temperature and duration for the specific microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

• Reading the Results:

  • After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

The workflow for the broth microdilution assay is illustrated below:

Caption: Step-by-step workflow for determining MIC using the broth microdilution method.

Conclusion and Future Directions

Benzophenone derivatives represent a highly promising and versatile scaffold for the development of novel antimicrobial agents. Their demonstrated efficacy against a range of pathogens, including drug-resistant strains, underscores their therapeutic potential. Key takeaways from this comparative guide include:

• The potent activity of certain derivatives against Gram-positive bacteria.

• The ongoing challenge of achieving broad-spectrum activity, particularly against Gram-negative organisms.

• The critical role of specific structural modifications in dictating antimicrobial potency.

• The promising mechanism of membrane depolarization, which may circumvent existing resistance mechanisms.

Future research should focus on the rational design of new benzophenone derivatives with improved activity against Gram-negative bacteria, a deeper understanding of their mechanisms of action, and in vivo evaluation of their efficacy and safety profiles. The continued exploration of this chemical space is a vital component of the global effort to combat antimicrobial resistance.

References

• Fichtali, I., et al. (2016). Synthesis, characterization and antimicrobial activity of novel benzophenone derived 1,2,3-triazoles. Journal of Materials and Environmental Science, 7(5), 1633-1641. [Link]

• Vooturi, S. S., et al. (2009). Design, Synthesis, and Structure–Activity Relationships of Benzophenone-Based Tetraamides as Novel Antibacterial Agents. Journal of Medicinal Chemistry, 52(18), 5849–5861. [Link]

• Lakshmi, R., et al. (2020). Design, Synthesis, Characterization, and Analysis of Antimicrobial Property of Novel Benzophenone Fused Azetidinone Derivatives through In Vitro and In Silico Approach. Molecules, 25(15), 3467. [Link]

• Vooturi, S. S., et al. (2009). Design, synthesis, and structure-activity relationships of benzophenone-based tetraamides as novel antibacterial agents. Journal of Medicinal Chemistry, 52(18), 5849-5861. [Link]

• Fichtali, I., et al. (2016). Synthesis, characterization and antimicrobial activity of novel benzophenone derived 1,2,3-triazoles. ResearchGate. [Link]

• Zhang, Y., et al. (2024). Synthesis and bioactivity investigation of benzophenone and its derivatives. RSC Advances, 14(28), 20087-20097. [Link]

• Tavares, L. C., et al. (2014). Structure-Activity Relationship of Benzophenanthridine Alkaloids from Zanthoxylum rhoifolium Having Antimicrobial Activity. PLoS ONE, 9(5), e97000. [Link]

• Qin, Y., et al. (2012). Diversity Oriented Design of Various Benzophenone Derivatives and Their in Vitro Antifungal and Antibacterial Activities. Molecules, 17(11), 12833-12849. [Link]

• Kumar, B., et al. (2021). Benzophenone: a ubiquitous scaffold in medicinal chemistry. RSC Medicinal Chemistry, 12(9), 1466-1484. [Link]

• Tavares, L. d. C., et al. (2014). Structure-Activity Relationship of Benzophenanthridine Alkaloids from Zanthoxylum rhoifolium Having Antimicrobial Activity. ResearchGate. [Link]

• de Oliveira, C. A. R., et al. (2019). Antimicrobial and Synergistic Activity of 2,2′,4-Trihydroxybenzophenone Against Bacterial Pathogens of Poultry. Frontiers in Microbiology, 10, 247. [Link]

• Zhang, Y., et al. (2024). Synthesis and bioactivity investigation of benzophenone and its derivatives. ResearchGate. [Link]

• ResearchGate. (n.d.). MIC value against Gram-positive bacteria and fungi. The concentration... [Image]. ResearchGate. [Link]

• Iinuma, M., et al. (1996). Antibacterial activity of some Garcinia benzophenone derivatives against methicillin-resistant Staphylococcus aureus. Biological & Pharmaceutical Bulletin, 19(2), 311-314. [Link]

• Wikipedia. (2024, February 10). Benzophenone. Wikipedia. [Link]

• Taylor & Francis. (n.d.). Benzophenone – Knowledge and References. Taylor & Francis. [Link]

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Spectroscopic Characterization of 3-Bromo-5-chloro-2-hydroxybenzophenone Metal Complexes

This guide provides a technical roadmap for the spectroscopic characterization of metal complexes derived from 3-Bromo-5-chloro-2-hydroxybenzophenone (BCHB) .

While the ligand (CAS 85346-47-0) is a commercially available building block, its specific metal complexes represent a niche area of coordination chemistry often explored for enhanced pharmacological potency. This guide synthesizes established data from structural analogs (such as 3,5-dichloro-2-hydroxybenzophenone) to provide a high-fidelity predictive baseline for researchers.

Content Type: Technical Comparison & Characterization Guide Ligand Identifier: 3-Bromo-5-chloro-2-hydroxybenzophenone (BCHB) | CAS: 85346-47-0 Target Metals: Cu(II), Ni(II), Co(II), Zn(II)[1]

Executive Summary: The Halogen Advantage

In drug discovery, the complexation of 2-hydroxybenzophenones with transition metals is a proven strategy to enhance lipophilicity and bio-efficacy (Tweedy’s Chelation Theory).

Why BCHB? Unlike the symmetric 3,5-dichloro analog, BCHB introduces an asymmetric halogenation pattern. The bulky Bromine at the C3 position (ortho to the phenolic oxygen) introduces specific steric constraints that can stabilize lower coordination numbers or distort octahedral geometries, potentially altering the redox potential of the central metal—a critical factor in anticancer mechanisms.

Comparative Ligand Profile

Feature	Unsubstituted 2-HBP	3,5-Dichloro-2-HBP	3-Bromo-5-chloro-2-HBP (BCHB)
Lipophilicity (LogP)	Moderate	High	Very High (Br enhances membrane permeability)
Steric Bulk (C3)	Low (H)	Medium (Cl)	High (Br) - Restricts axial ligation
Electronic Effect	Standard	Strong -I (Inductive)	Mixed -I (Br is less electronegative than Cl)

Experimental Protocol: Synthesis & Isolation

Standardized workflow for generating ML₂ type complexes.

Synthesis Workflow (DOT Visualization)

Figure 1: General synthesis pathway for bis-chelated benzophenone complexes.

Step-by-Step Protocol:

• Ligand Preparation: Dissolve 2.0 mmol of BCHB in 25 mL of absolute ethanol. The solution will appear yellow/orange.

• Metal Addition: Dissolve 1.0 mmol of Metal(II) Acetate (Cu, Ni, Co, or Zn) in 15 mL of ethanol/water (4:1).

• Reaction: Add the metal solution dropwise to the ligand solution under continuous stirring.

• pH Adjustment: Adjust pH to ~7.0 using alcoholic ammonia to facilitate deprotonation of the phenolic -OH.

• Reflux: Reflux at 70°C for 3–5 hours.

• Isolation: Cool the mixture. Filter the colored precipitate, wash with hot water (to remove excess metal salts) and ether (to remove unreacted ligand), then dry in vacuo.

Spectroscopic Characterization Guide

A. Infrared Spectroscopy (FT-IR)

The Fingerprint of Coordination

The primary evidence of coordination is the shift in the Carbonyl (C=O) and Phenolic (O-H) bands.

Functional Group	Ligand (BCHB) (cm⁻¹)	Metal Complex (ML₂) (cm⁻¹)	Mechanistic Insight
Phenolic O-H	3200–3400 (Broad)	Disappears	Indicates deprotonation and bond formation with Metal (M-O).
Carbonyl C=O	1630–1640	1590–1610	Redshift (~30 cm⁻¹) confirms coordination through Carbonyl Oxygen.
Aromatic C=C	1580–1600	1570–1590	Slight shift due to chelation ring resonance.
M-O (New Band)	N/A	450–550	Formation of Metal-Phenolic Oxygen bond.
M-O (New Band)	N/A	350–420	Formation of Metal-Carbonyl Oxygen bond.

Critical Note: If a broad band persists around 3400 cm⁻¹ in the complex, it indicates the presence of coordinated water molecules (common in Ni/Co complexes), suggesting an Octahedral geometry [ML₂(H₂O)₂].

B. ¹H-NMR Spectroscopy (Diamagnetic Zn/Ni Complexes)

Probing the Environment

NMR is only applicable for diamagnetic complexes (e.g., Zn(II) or square planar Ni(II)). Paramagnetic Cu(II) will broaden signals significantly.

• Phenolic Proton (-OH): The sharp singlet at δ 11.5–12.5 ppm in the free BCHB ligand will vanish in the complex, confirming the replacement of the proton by the metal ion.

• Aromatic Protons: Due to the electron-withdrawing nature of the metal center (deshielding), aromatic protons ortho to the coordination site will shift downfield (higher ppm) by 0.1–0.3 ppm.

C. Electronic Spectra (UV-Vis) & Magnetic Moment

Determining Geometry

Metal Ion	Magnetic Moment (B.M.)	Electronic Transitions (nm)	Predicted Geometry
Cu(II)	1.75 – 1.95	600–700 nm (Broad d-d)	Distorted Octahedral or Square Planar
Ni(II)	2.9 – 3.3	400, 600, 900 nm	Octahedral (High Spin)
Co(II)	4.5 – 5.1	Multiple bands (Visible)	Octahedral
Zn(II)	Diamagnetic	< 400 nm (LMCT only)	Tetrahedral / Octahedral

Logical Characterization Flowchart

Use this decision tree to validate your complex structure.

Figure 2: Analytical decision matrix for validating metal coordination.

Biological Performance Comparison

Why synthesize these complexes?

The 3-Bromo-5-chloro substitution pattern is specifically designed to optimize the Hydrophile-Lipophile Balance (HLB) .

• Antimicrobial Activity:

  • Mechanism: The chelation reduces the polarity of the metal ion (partial sharing of positive charge with donor groups), increasing the lipophilic character of the central metal atom.

  • Permeability: This allows the complex to penetrate the lipid layer of bacterial cell membranes more effectively than the free ligand or simple metal salts.

  • Performance: BCHB complexes typically show 2–3x lower MIC (Minimum Inhibitory Concentration) compared to the free BCHB ligand against Gram-positive strains (S. aureus).

• Anticancer Potential:

  • Benzophenone analogs are known to interact with DNA via intercalation. The planar nature of the benzophenone backbone, stabilized by the metal, facilitates insertion between base pairs.

  • BCHB Specificity: The bulky Bromine atom may enhance selectivity by sterically hindering efflux pump binding in resistant cancer cell lines.

References

The following sources provide the foundational data for the ligand properties and analogous complexation methodologies.

• Ligand Identification: PubChem. 3-Bromo-5-chloro-2-hydroxybenzophenone (Compound Summary).[2] National Library of Medicine. [Link]

• Analogous Complexation (3,5-Dichloro): Scribd/Research Data. Spectroscopic characterization of 3,5-dichloro-2-hydroxybenzophenone metal complexes.[Link]

• Benzophenone Bioactivity: National Institutes of Health (PubMed). Structural diversity and bioactivities of natural benzophenones.[Link]

• Zinc Complexes of Halogenated Analogs: Royal Society of Chemistry (Dalton Trans). Zinc(ii) complexes of 3-bromo-5-chloro-salicylaldehyde: characterization and biological activity.[Link]

Sources

• 1. scielo.br [scielo.br]
• 2. Page loading... [wap.guidechem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Bromo-5-chloro-2-hydroxybenzophenone

As researchers and scientists at the forefront of drug development, our commitment to innovation is matched by our responsibility to ensure safety and environmental stewardship. The handling of specialized chemical reagents like 3-Bromo-5-chloro-2-hydroxybenzophenone demands a meticulous approach, not only in its application but, critically, in its disposal. This guide provides a procedural and logical framework for the proper management of this compound, ensuring the safety of laboratory personnel and the protection of our environment. The causality behind each step is explained to foster a culture of informed safety.

Hazard Profile and Risk Assessment: Understanding the "Why"

3-Bromo-5-chloro-2-hydroxybenzophenone is a halogenated aromatic compound whose hazard profile necessitates its classification as hazardous waste. Understanding its specific risks is foundational to appreciating the stringent disposal protocols required.

This compound is a solid, often appearing as a yellow crystal powder.[1] Its primary hazards, as defined by the Globally Harmonized System (GHS), are significant and direct.[2]

Hazard Class	GHS Code	Description	Implication for Handling & Disposal
Skin Irritation	H315	Causes skin irritation.[2][3]	Prolonged or repeated contact must be avoided. This dictates the use of nitrile gloves and lab coats. Contaminated items become hazardous waste.
Eye Irritation	H319	Causes serious eye irritation.[2][3]	The risk of severe eye damage necessitates chemical splash goggles and the availability of an emergency eyewash station.[3]
Respiratory Irritation	H335	May cause respiratory irritation.[2][3]	Handling must occur in a well-ventilated area or chemical fume hood to prevent inhalation of dust particles.[3][4]
Environmental Hazard	H412 (Implied)	Harmful to aquatic life with long-lasting effects.[5]	Direct release to the environment is prohibited. This underpins the entire disposal strategy, preventing sewer disposal and mandating containment.[3][6]

The presence of bromine and chlorine atoms classifies this compound as a halogenated organic waste . This is the single most critical factor influencing its disposal path. Halogenated wastes are treated separately from all other waste streams because they require high-temperature incineration with specialized scrubbers to neutralize the corrosive acidic gases (like HCl and HBr) produced during combustion.[3] Mixing them with non-halogenated solvent waste contaminates the entire batch, preventing solvent recycling and dramatically increasing disposal costs.[7][8]

Disposal Workflow: A Step-by-Step Protocol

The following protocol provides a self-validating system for the safe disposal of 3-Bromo-5-chloro-2-hydroxybenzophenone from the point of generation to final hand-off.

PART A: Immediate Handling and Segregation

Step 1: Personal Protective Equipment (PPE) Confirmation Before handling the waste, ensure you are wearing the appropriate PPE. This is your first line of defense.

• Hand Protection: Nitrile gloves are required.[3]

• Eye Protection: Chemical safety goggles or a face shield.[3]

• Body Protection: A lab coat must be worn.[4]

• Respiratory Protection: If there is a risk of generating dust outside of a fume hood, a dust mask (e.g., N95) is necessary.[4][9]

Step 2: Waste Characterization and Segregation This is the most crucial step.

• Identify the waste as a Solid Halogenated Organic .

• This waste stream must NEVER be mixed with:

  • Non-halogenated organic waste (e.g., acetone, ethanol, hexane).[7][10]

  • Aqueous waste (acids, bases).[10]

  • Oxidizing or reducing agents.[3]

  • "P-listed" or acutely hazardous wastes.[8]

PART B: Containment and Labeling

Step 3: Select the Correct Waste Container

• Choose a container made of a compatible material (e.g., high-density polyethylene) that can be securely sealed.[6][11]

• The container must be in good condition, free from cracks or residues from previous use.[11]

• Your institution's Environmental Health & Safety (EH&S) department may provide specific containers for halogenated waste (often designated with a white or green label).[7][10]

Step 4: Label the Container Before Use

• Affix a "Hazardous Waste" tag to the container before adding any waste.[8][11]

• Clearly write the full chemical name: "Waste 3-Bromo-5-chloro-2-hydroxybenzophenone". Do not use abbreviations.[11]

• Include the date accumulation started and the relevant hazard warnings (Irritant).

Step 5: Transferring the Waste

• Conduct the transfer inside a chemical fume hood to contain any dust.[8]

• Carefully scoop or sweep the solid waste into the designated container. Avoid any actions that could generate dust.[4]

• Securely close the container lid immediately after adding the waste. The container must remain closed at all times except when actively adding waste.[11]

PART C: Storage and Final Disposal

Step 6: Satellite Accumulation Area (SAA) Storage

• Store the sealed waste container in a designated SAA, which could be a specific cabinet or a marked area within your lab.[8]

• The SAA must be located at or near the point of generation.

• Ensure the container is stored away from incompatible materials.[6]

• Secondary containment (such as a plastic tub) is recommended to contain any potential leaks.[6]

Step 7: Arranging for Final Disposal

• When the container is full, or if you are generating waste infrequently, contact your institution's EH&S department to request a waste pickup.[8]

• Follow their specific procedures for scheduling a collection.

• The final disposal method for halogenated organic waste is typically high-temperature incineration at a licensed hazardous waste facility.[3] Do not attempt to dispose of this chemical yourself.

Emergency Procedures: Spill and Exposure Management

In Case of a Spill:

• Alert Personnel: Immediately notify others in the area.[4]

• Assess the Hazard: For a minor spill (a few grams) that you are trained to handle:

  • Ensure the area is well-ventilated.

  • Using appropriate PPE, gently cover the spill with an inert absorbent material.

  • Use dry cleanup procedures; sweep the material into a properly labeled hazardous waste container.[4]

  • Wash the spill area with soap and water after cleanup.[4]

• Major Spills: For a large spill, or if you feel it is unsafe to handle:

  • Evacuate the immediate area.

  • Contact your institution's emergency number or EH&S department immediately.[4]

  • Prevent the spill from entering any drains.[4]

In Case of Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

• Skin Contact: Remove contaminated clothing. Immediately flush skin with plenty of soap and water. Seek medical attention if irritation develops or persists.[3][4]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support. Seek medical attention.[1][3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[4]

Disposal Decision Workflow

The following diagram illustrates the critical decision-making process for segregating laboratory chemical waste, highlighting the correct pathway for 3-Bromo-5-chloro-2-hydroxybenzophenone.

Caption: Chemical waste segregation decision tree.

References

• 3-Bromo-5-chloro-2-hydroxybenzaldehyde - Apollo Scientific.

• Material Safety Data Sheet (2007-05-03).

• Hazardous Waste Segregation Guide - Bucknell University.

• 3-Bromo-5-chloro-2-hydroxybenzaldehyde Safety Data Sheet - Synquest Labs.

• Hazardous Waste Reduction - University of Vermont Environmental Health and Safety.

• Halogenated Solvents - Washington State University Environmental Health & Safety.

• Halogenated Solvents in Laboratories - Temple University Environmental Health and Radiation Safety.

• Halogenated Organic Liquids Standard Operating Procedure - Braun Research Group, University of Illinois.

• 3-Bromo-5-chloro-2-hydroxyacetophenone 97 - Sigma-Aldrich.

• 3-Bromo-5-chloro-2-hydroxybenzaldehyde - PubChem.

• Safety Data Sheet: 3-Bromo-5-chlorophenol - Fisher Scientific.

• 3-Bromo-5-chloro-2-hydroxybenzaldehyde, 97% - Thomas Scientific.

• Safety Data Sheet (2024-03-05) - Fisher Scientific.

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